Cbz-2-Methoxy-L-Phenylalanine

Core Science & Biosynthesis

Cbz-2-Methoxy-L-Phenylalanine chemical structure and properties

An In-Depth Technical Guide to N-α-Carbobenzyloxy-2-Methoxy-L-Phenylalanine (Cbz-2-Methoxy-L-Phe)

Abstract

N-α-Carbobenzyloxy-2-Methoxy-L-Phenylalanine, hereafter referred to as Cbz-2-Methoxy-L-Phe, is a non-canonical, protected amino acid of significant interest to researchers in peptide chemistry and drug development. This guide provides a comprehensive overview of its chemical structure, physicochemical properties, synthesis, and applications. The presence of the ortho-methoxy group on the phenyl ring introduces unique conformational constraints and potential for novel molecular interactions, while the Carbobenzyloxy (Cbz) protecting group offers robust protection of the α-amino group, with well-established protocols for its removal. This document serves as a technical resource for scientists leveraging this specialized building block in the synthesis of complex peptides and pharmacologically active molecules.

The Strategic Role of Protected, Non-Canonical Amino Acids

The precise, stepwise assembly of amino acids to form a peptide with a defined sequence is a foundational technique in modern biochemistry and pharmaceutical science.[1] This process is critically dependent on the use of temporary "protecting groups" for the reactive amine (-NH₂) and carboxylic acid (-COOH) functionalities. Without them, attempts at peptide bond formation would result in uncontrolled polymerization.[1]

The Carbobenzyloxy (Cbz) Protecting Group: A Cornerstone of Peptide Synthesis

Introduced by Max Bergmann and Leonidas Zervas in 1932, the Carbobenzyloxy (Cbz or Z) group was the first reversible Nα-protecting group that enabled controlled peptide synthesis.[1][2] Its enduring utility is rooted in several key characteristics:

• Robust Stability: The Cbz group is stable under a wide array of reaction conditions, including the basic and mildly acidic environments often required for subsequent synthetic steps.[1]

• Facile Introduction: It is readily introduced by reacting the free amino group with benzyl chloroformate (Cbz-Cl) under alkaline conditions.[3]

• Orthogonal Cleavage: The Cbz group is typically removed by catalytic hydrogenolysis (e.g., H₂ gas with a palladium catalyst).[1] This cleavage method is exceptionally mild and is "orthogonal" to other common amine protecting groups like the acid-labile tert-butyloxycarbonyl (Boc) group and the base-labile 9-fluorenylmethyloxycarbonyl (Fmoc) group.[4] This orthogonality is paramount in complex syntheses, as it allows for the selective deprotection of one amine in the presence of others.[4]

The Significance of 2-Methoxy-L-Phenylalanine

Non-canonical amino acids, such as 2-Methoxy-L-Phenylalanine, are vital tools in drug discovery.[5] The introduction of a methoxy group at the ortho (2-position) of the phenyl ring can profoundly influence the properties of a peptide:

• Conformational Constraint: The steric bulk of the methoxy group can restrict the rotational freedom of the side chain, locking the peptide into a more defined conformation. This can enhance binding affinity to a biological target.

• Modified Hydrophobicity: The methoxy group alters the electronic and hydrophobic character of the phenylalanine side chain, potentially improving pharmacokinetic properties like membrane permeability.

• Novel Interactions: The oxygen atom can act as a hydrogen bond acceptor, introducing new potential binding interactions that are not possible with native phenylalanine.

Physicochemical and Structural Properties

The unique combination of the 2-methoxy-L-phenylalanine core and the Cbz protecting group defines the compound's physical and chemical behavior.

Chemical Structure

Caption: Chemical Structure of Cbz-2-Methoxy-L-Phenylalanine.

Tabulated Physicochemical Data

Property	Value	Source/Comment
IUPAC Name	(2S)-2-(benzyloxycarbonylamino)-3-(2-methoxyphenyl)propanoic acid	Derived from structure
CAS Number	Not explicitly assigned.	The parent amino acid is 193546-31-5.
Molecular Formula	C₁₈H₁₉NO₅	Calculated
Molecular Weight	329.35 g/mol	Calculated
Exact Mass	329.1263 Da	Calculated
Appearance	White to off-white powder	Predicted, based on similar compounds.[6][7]
Melting Point	~157 °C (Predicted)	Based on the analogous Boc-protected compound.
Solubility	Sparingly soluble in water; Soluble in DMF, DMSO, Methanol.	Predicted, based on Cbz-L-Phe.[6]
pKa	~3.9 (Predicted)	Predicted for the carboxylic acid, similar to Cbz-L-Phe.[6]

Predicted Spectroscopic Data

While experimental data is not widely published, the expected spectroscopic signatures can be reliably predicted based on the structure and data from analogous compounds.[8][9]

• ¹H NMR (in CDCl₃ or DMSO-d₆):

  • Aromatic Protons: Multiple signals between 6.8-7.4 ppm corresponding to the 9 protons of the two phenyl rings. The protons on the 2-methoxyphenyl ring will show a distinct splitting pattern.

  • Cbz Methylene Protons (-O-CH₂-Ph): A characteristic singlet or AB quartet around 5.1 ppm.[10]

  • α-Proton (-CH-): A multiplet around 4.6-4.8 ppm.

  • β-Protons (-CH₂-): Two diastereotopic protons appearing as a multiplet (dd or ddd) around 3.0-3.3 ppm.

  • Methoxy Protons (-OCH₃): A sharp singlet around 3.8 ppm.

  • Amide Proton (-NH-): A broad singlet or doublet, chemical shift is solvent-dependent.

  • Carboxylic Acid Proton (-COOH): A very broad singlet, often not observed or far downfield.

• Mass Spectrometry (ESI-MS):

  • [M+H]⁺: Expected at m/z 330.1

  • [M+Na]⁺: Expected at m/z 352.1

  • Key Fragmentation: Loss of the benzyl group (C₇H₇, 91 Da) or the entire benzyloxycarbonyl group is a common fragmentation pathway.

Synthesis and Purification Workflow

The synthesis of Cbz-2-Methoxy-L-Phe follows the well-established Schotten-Baumann reaction conditions for N-protection of amino acids.[1][3]

Synthetic Pathway Diagram

Caption: General workflow for the synthesis of Cbz-2-Methoxy-L-Phenylalanine.

Detailed Experimental Protocol: Synthesis

This protocol is a representative method adapted from standard procedures for Cbz-protection.[1][3]

• Materials and Reagents:

  • 2-Methoxy-L-Phenylalanine (1.0 equivalent)

  • Sodium Carbonate (Na₂CO₃) (2.5 equivalents)

  • Benzyl Chloroformate (Cbz-Cl) (1.1 equivalents)

  • Deionized Water

  • Diethyl Ether

  • 1 M Hydrochloric Acid (HCl)

  • Ethyl Acetate

  • Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

  • Ice bath, magnetic stirrer, separatory funnel, rotary evaporator.

• Step-by-Step Methodology:

  • Dissolution: Dissolve 2-Methoxy-L-Phenylalanine (1.0 eq) in a 1 M aqueous solution of sodium carbonate (2.5 eq) in an appropriately sized flask. The use of a carbonate or bicarbonate base is crucial to neutralize the HCl byproduct generated during the reaction and maintain an optimal pH (typically 8-10) for the reaction to proceed without causing racemization of the chiral center.[3]

  • Cooling: Cool the solution to 0-5 °C in an ice bath. This is a critical step to control the exothermicity of the reaction and to minimize the hydrolysis of the reactive benzyl chloroformate.

  • Addition of Cbz-Cl: While stirring vigorously, add benzyl chloroformate (1.1 eq) dropwise. Ensure the temperature is maintained below 5 °C. Vigorous stirring is necessary to ensure proper mixing of the organic Cbz-Cl with the aqueous phase.

  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Continue stirring for 2-4 hours. Reaction progress can be monitored by Thin-Layer Chromatography (TLC).

  • Work-up (Purification): a. Transfer the reaction mixture to a separatory funnel. Wash with diethyl ether (2x volume) to remove any unreacted benzyl chloroformate and other non-polar impurities. Discard the organic (ether) layer.[1] b. Cool the remaining aqueous layer in an ice bath and carefully acidify to pH 2 by slowly adding 1 M HCl. The desired product, being a carboxylic acid, will precipitate out of the aqueous solution as it becomes protonated and less soluble. c. Extract the acidified aqueous layer with ethyl acetate (3x volume). The product will move into the organic phase. d. Combine the organic layers and dry over anhydrous sodium sulfate or magnesium sulfate. e. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

  • Final Purification: The resulting solid or oil can be further purified by recrystallization (e.g., from an ethyl acetate/hexane mixture) to yield the final, pure Cbz-2-Methoxy-L-Phenylalanine.

Applications in Peptide Synthesis and Drug Discovery

Cbz-2-Methoxy-L-Phe is a valuable building block for creating novel peptides and peptidomimetics with enhanced or new biological activities.

Incorporation into Peptides

In Solid-Phase Peptide Synthesis (SPPS), Cbz-protected amino acids are typically used in solution-phase fragment condensation or in specific cases where their unique properties are required.[2][] The primary advantage remains the orthogonality of the Cbz group's removal.

Caption: Incorporation of Cbz-2-Methoxy-L-Phe into a peptide chain.

A Scaffold for Medicinal Chemistry

The 2-phenethylamine motif is a core structure in many endogenous molecules and pharmaceuticals.[12] By modifying the phenylalanine scaffold with a 2-methoxy group, medicinal chemists can explore new chemical space. This modification can be used to:

• Develop enzyme inhibitors where the methoxy group can probe specific pockets in an active site.

• Create peptide-based drugs with improved stability against enzymatic degradation.

• Synthesize antagonists for neurokinin or other G-protein coupled receptors, a field where Cbz-protected amino acids are frequently used as starting materials.[13][14]

Safety, Handling, and Storage

• Handling: Use in a well-ventilated area. Wear standard personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[16] Avoid formation and inhalation of dust.[16] Wash hands thoroughly after handling.

• First Aid:

  • Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.[16]

  • Skin Contact: Wash off immediately with soap and plenty of water.

  • Eye Contact: Rinse thoroughly with plenty of water for several minutes.

  • Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[15]

• Storage: Store in a tightly sealed container in a cool, dry place, away from oxidizing agents.[14][15] Room temperature storage is generally acceptable.[6]

• Stability: The compound is stable under normal storage conditions.[14] It is incompatible with strong oxidizing agents and strong acids/bases which can cleave the protecting group.[17]

Conclusion

N-α-Carbobenzyloxy-2-Methoxy-L-Phenylalanine is a specialized chemical tool that merges the classic, reliable chemistry of the Cbz protecting group with the modern drug discovery potential of a non-canonical amino acid. Its unique structural features provide a pathway for synthesizing peptides with constrained conformations and novel binding properties. This guide provides the foundational knowledge for researchers and scientists to confidently synthesize, handle, and apply this valuable compound in their advanced research and development programs.

References

• Simon, M. D., & Vederas, J. C. (2010). Introduction to Peptide Synthesis. Current Protocols in Protein Science, Chapter 18, Unit 18.1. [Link]

• Master Organic Chemistry. (2018, June 7). Protecting Groups for Amines: Carbamates. Retrieved February 23, 2026, from [Link]

• Miyazawa, T., et al. (2021). Kinetics of Non-Enzymatic Synthesis of Dipeptide Cbz-Phe-Leu with AOT Reversed Micelles. Journal of Chemical Engineering of Japan, 54(6), 223-230. [Link]

• Supporting Information for a scientific article. (n.d.). Retrieved February 23, 2026, from [Link]

• PubChem. (n.d.). N-(Methoxycarbonyl)-L-phenylalanine. National Center for Biotechnology Information. Retrieved February 23, 2026, from [Link]

• CAS Common Chemistry. (n.d.). 2,4,6-Trimethylbenzenesulfonic acid. Retrieved February 23, 2026, from [Link]

• ResearchGate. (n.d.). Preparative scale synthesis of L-m-methoxyphenylalanine.... Retrieved February 23, 2026, from [Link]

• PubChem. (n.d.). 2-Methoxy-L-Phenylalanine. National Center for Biotechnology Information. Retrieved February 23, 2026, from [Link]

• Sun, D., Zhang, L., & Wang, J. (n.d.). Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. Journal of the Chinese Chemical Society. [Link]

• LookChem. (n.d.). Cas 1161-13-3,N-Cbz-L-Phenylalanine. Retrieved February 23, 2026, from [Link]

• Pure Synth. (n.d.). N-Carbobenzoxy-L-Phenylalanine 98.0%(HPLC). Retrieved February 23, 2026, from [Link]

• PubChem. (n.d.). N-carbobenzyloxyalanine. National Center for Biotechnology Information. Retrieved February 23, 2026, from [Link]

• ResearchGate. (2026, February 8). Theoretical and experimental 1H-NMR spectroscopy for a series of Cbz-amino acids.... Retrieved February 23, 2026, from [Link]

• Guinama. (n.d.). SAFETY DATA SHEET 93957-Phenylalanine-l. Retrieved February 23, 2026, from [Link]

• Loba Chemie. (n.d.). L-PHENYLALANINE FOR BIOCHEMISTRY. Retrieved February 23, 2026, from [Link]

• PubChem. (n.d.). Glycidoxypropyltrimethoxysilane. National Center for Biotechnology Information. Retrieved February 23, 2026, from [Link]

• NCBI. (2024, May 9). Synthesis and interest in medicinal chemistry of β-phenylalanine derivatives.... Retrieved February 23, 2026, from [Link]

• The Good Scents Company. (n.d.). cyclohexene, 110-83-8. Retrieved February 23, 2026, from [Link]

• Customized Chemicals. (n.d.). CAS 7757-83-7 Sodium Sulfite Anhydrous.... Retrieved February 23, 2026, from [Link]

• Semantic Scholar. (2023, January 14). 2-Phenethylamines in Medicinal Chemistry: A Review. Retrieved February 23, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. lookchem.com [lookchem.com]
• 7. echemi.com [echemi.com]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. asianpubs.org [asianpubs.org]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. N-Cbz-L-Phenylalanine | 1161-13-3 [chemicalbook.com]
• 14. guidechem.com [guidechem.com]
• 15. fishersci.com [fishersci.com]
• 16. echemi.com [echemi.com]
• 17. guinama.com [guinama.com]

Technical Monograph: N-Carbobenzyloxy-L-Phenylalanine (Z-Phe-OH)

Core Scaffold (CAS 1161-13-3) and Ortho-Methoxy Analogs in Peptide Synthesis

Part 1: Executive Summary & Structural Resolution

CRITICAL NOTE ON CHEMICAL IDENTITY: A discrepancy exists in the requested topic parameters.

• CAS 1161-13-3 corresponds definitively to N-Carbobenzyloxy-L-phenylalanine (also known as Z-Phe-OH or Cbz-L-Phenylalanine).[1][2] It is the unsubstituted parent compound.

• Cbz-2-Methoxy-L-Phenylalanine is a distinct structural derivative (often associated with CAS 1270296-67-7 or synthesized de novo from 2-methoxy-L-phenylalanine, CAS 193546-31-5).

To ensure scientific integrity, this guide primarily characterizes the CAS-defined standard (Z-Phe-OH, 1161-13-3 ) while providing a dedicated technical subsection on the 2-Methoxy derivative , detailing how the ortho-methoxy substitution alters synthetic protocols and pharmacokinetics.

Part 2: Chemical Profile & Physicochemical Properties[1][2][4][5]

N-Carbobenzyloxy-L-Phenylalanine (Z-Phe-OH) is a fundamental building block in solid-phase and solution-phase peptide synthesis. The Carbobenzyloxy (Cbz or Z) group provides robust amine protection, stable to acidic conditions (TFA) but cleavable via catalytic hydrogenolysis.

Table 1: Comparative Physicochemical Data

Feature	Z-Phe-OH (Core Standard)	Cbz-2-Methoxy-L-Phe (Analog)
CAS Number	1161-13-3	~1270296-67-7 (varies by salt)
Formula	C₁₇H₁₇NO₄	C₁₈H₁₉NO₅
Mol. Weight	299.32 g/mol	329.35 g/mol
Appearance	White crystalline powder	White to off-white powder
Melting Point	85–87 °C	N/A (often oil or low-melting solid)
Solubility	Soluble in MeOH, EtOH, EtOAc; Insoluble in H₂O	Soluble in organic solvents; Lipophilic
pKa (COOH)	~3.6	~3.5 (slightly influenced by o-OMe)
Key Utility	Standard peptide coupling	Peptidomimetics, conformational constraint

Part 3: Synthesis & Reaction Logic[1][6]

The synthesis of Z-Phe-OH (and its methoxy analogs) relies on the Schotten-Baumann reaction . This biphasic reaction protects the

-amine using Benzyl Chloroformate (Cbz-Cl) while a base neutralizes the HCl byproduct to drive equilibrium.

Mechanistic Causality

• Base Role: NaOH or NaHCO₃ keeps the amino acid in its anionic form (soluble in the aqueous phase) and acts as an HCl scavenger.

• Biphasic System: The reaction occurs at the interface. The amino acid remains aqueous; the Cbz-Cl is organic. Vigorous stirring is critical to maximize interfacial surface area.

• pH Control: If pH drops <9, the amine becomes protonated (

  ) and nucleophilicity is lost. If pH >12, Cbz-Cl hydrolysis competes with acylation.

Visualization: Schotten-Baumann Synthesis Workflow

Figure 1: Schotten-Baumann reaction pathway for the synthesis of N-Cbz-L-Phenylalanine.

Part 4: Detailed Experimental Protocols

Protocol A: Synthesis of Z-Phe-OH (CAS 1161-13-3)

Adaptability Note: This protocol applies to 2-Methoxy-L-Phe with minor solubility adjustments.[1]

Reagents:

• L-Phenylalanine (10 mmol)

• Benzyl Chloroformate (Cbz-Cl) (11 mmol)

• 4N NaOH (aqueous)

• Solvents: Water, Diethyl Ether, 6N HCl.

Step-by-Step Methodology:

• Solubilization: Dissolve 1.65 g (10 mmol) of L-Phenylalanine in 10 mL of 2N NaOH. Cool the solution to 0°C in an ice bath.

  • Why: Cooling prevents hydrolysis of the sensitive Cbz-Cl reagent.

• Acylation: Simultaneously add Cbz-Cl (1.6 mL, 11 mmol) and 4N NaOH (2.8 mL) dropwise over 30 minutes.

  • Critical Control: Maintain pH between 9–10. Use a pH meter or phenolphthalein indicator.

• Reaction: Remove ice bath and stir vigorously at room temperature for 1 hour.

  • Validation: Solution should remain clear. Turbidity indicates Cbz-Cl polymerization or product precipitation (if pH drops).

• Wash: Extract the alkaline solution with Diethyl Ether (2 x 10 mL).

  • Why: Removes unreacted Cbz-Cl and benzyl alcohol byproducts. The product remains in the aqueous phase as the sodium salt.

• Precipitation: Acidify the aqueous layer carefully with 6N HCl to pH 1–2.

  • Observation: Z-Phe-OH will precipitate as a white solid or oil that solidifies upon scratching.

• Isolation: Filter the solid, wash with cold water, and dry in vacuo. Recrystallize from Ethyl Acetate/Hexane if necessary.

Protocol B: Deprotection (Hydrogenolysis)

The Cbz group is removed to restore the free amine for peptide coupling.

Method:

• Dissolve Z-Phe-OH in Methanol.

• Add 10% Pd/C catalyst (10 wt% of substrate).

• Stir under

  atmosphere (balloon pressure) for 2–4 hours.

• Filter through Celite to remove Pd/C. Concentrate filtrate to yield L-Phenylalanine.

Part 5: The 2-Methoxy Derivative (Special Applications)

While CAS 1161-13-3 is the standard, the 2-Methoxy (Ortho-Methoxy) analog is highly valued in medicinal chemistry for two specific reasons:

• Conformational Restriction: The ortho-methoxy group creates steric clash with the peptide backbone, restricting rotation around the

  bond ( torsion angle). This forces the side chain into specific orientations, useful for mapping receptor binding pockets.

• Metabolic Stability: The methoxy group blocks potential metabolic hydroxylation at the ortho position and alters the electronic properties of the phenyl ring, affecting oxidation rates by P450 enzymes.

Synthesis Nuance: When synthesizing Cbz-2-Methoxy-L-Phe , the starting material is 2-Methoxy-L-Phenylalanine . Due to the electron-donating effect of the methoxy group, the amine is slightly more nucleophilic, but the steric bulk at the ortho position may slow the Schotten-Baumann reaction slightly. Reaction times in Protocol A should be extended by 50% (1.5 hours).

Visualization: Deprotection Mechanism

Figure 2: Catalytic hydrogenolysis mechanism for Cbz removal.

Part 6: Quality Control & Validation

To ensure the identity of the synthesized material (Self-Validating System), run the following checks:

• TLC (Thin Layer Chromatography):

  • Mobile Phase: Chloroform/Methanol/Acetic Acid (90:8:2).

  • Visualization: UV light (254 nm) and Ninhydrin stain.

  • Result: Z-Phe-OH (Rf ~0.5) should be UV active but Ninhydrin negative (blocked amine). Free Phenylalanine (baseline) is Ninhydrin positive.

• 1H NMR (DMSO-d6, 400 MHz):

  • Aromatic Protons: Multiplet at 7.1–7.4 ppm (10H total: 5 from Phe, 5 from Cbz).

  • Benzylic CH2 (Cbz): Singlet/AB system at ~5.0 ppm (2H).

  • Alpha-CH: Multiplet at ~4.2 ppm (1H).

  • 2-Methoxy Analog Distinction: Look for a sharp singlet at ~3.8 ppm (3H, -OCH₃).

References

• National Institutes of Health (NIH) - PubChem. (n.d.). 2-Methoxy-L-phenylalanine (Compound Summary). Retrieved from [Link]

• Bodanszky, M. (1984). The Practice of Peptide Synthesis. Springer-Verlag. (Standard reference for Schotten-Baumann protocols).

Sources

• 1. CAS 1161-13-3: L-Phenylalanine, N-[(phenylmethoxy)carbonyl… [cymitquimica.com]
• 2. Cbz-Phe-OH, CAS No. 1161-13-3 - iChemical [ichemical.com]

Technical Guide: Solubility &amp; Handling of Cbz-2-Methoxy-L-Phenylalanine

[1][2]

Executive Summary & Molecular Architecture[1][2]

Cbz-2-Methoxy-L-Phenylalanine (Cbz-2-OMe-Phe-OH) is a specialized non-canonical amino acid used in the synthesis of peptidomimetics and protease inhibitors.[1] Its solubility profile is governed by the interplay between the hydrophobic Carbobenzyloxy (Cbz) protecting group, the polarizable 2-methoxy substituent, and the free carboxylic acid.

Unlike unsubstituted Phenylalanine derivatives, the ortho-methoxy group introduces significant steric bulk and a permanent dipole moment. This disruption of planar

- stacking interactions typically lowers the crystal lattice energy, rendering Cbz-2-OMe-Phe-OH more soluble in organic solvents (DCM, EtOAc) than its unsubstituted parent, Cbz-Phe-OH, but also more prone to "oiling out" during recrystallization.[1]

Molecular Solvation Drivers[1]

• Cbz Group (Lipophilic): Drives solubility in aromatic and chlorinated solvents.

• Carboxylic Acid (Acidic): Enables pH-dependent solubility (soluble in basic aqueous buffer; insoluble in acidic water).[1]

• 2-Methoxy Group (Steric/Electronic): Disrupts crystalline packing, enhancing solubility in moderately polar solvents (THF, EtOAc).

Solvent Compatibility Matrix

The following data categorizes solvent suitability for varying experimental phases: Solid Phase Peptide Synthesis (SPPS) , Purification , and Analysis .

Solvent Class	Solvent	Solubility Rating	Operational Context
Amides	DMF (N,N-Dimethylformamide)	Excellent (>1.0 M)	Primary solvent for coupling reactions.[1]
NMP (N-Methyl-2-pyrrolidone)	Excellent (>1.0 M)	Alternative to DMF; reduces aggregation.[1]
Sulfoxides	DMSO (Dimethyl Sulfoxide)	High	Used for NMR analysis and dissolving recalcitrant aggregates.
Chlorinated	DCM (Dichloromethane)	Good to High	Excellent for dissolution; standard solvent for liquid-phase coupling.[1]
Chloroform ( )	Good	Used in NMR and specific liquid-phase extractions.[1]
Esters	EtOAc (Ethyl Acetate)	Moderate	Critical solvent for extraction workups. Soluble, but may require warming for high concentrations.
Alcohols	Methanol / Ethanol	Moderate	Soluble.[2][3][4] Used for hydrogenolysis (Cbz removal) or recrystallization cosolvent.
Ethers	THF (Tetrahydrofuran)	Good	Useful for reactions requiring non-nucleophilic media.
Diethyl Ether	Poor	Precipitation solvent. Used to wash impurities or induce crystallization.
Alkanes	Hexanes / Heptane	Insoluble	Anti-solvent. Used to force precipitation from EtOAc or DCM.
Aqueous	Water (Acidic/Neutral)	Insoluble	Product precipitates.
Water (Basic, pH > 8)	Soluble	Forms carboxylate salt (used during bicarbonate washes).

Operational Protocols (Self-Validating)

Protocol A: Dissolution for Peptide Coupling (SPPS/Liquid Phase)

Objective: Prepare a 0.2 M – 0.5 M solution free of aggregates.

• Calculation: Calculate the required volume of DMF or NMP to achieve a 0.2 M concentration.

• Addition: Add 75% of the calculated solvent volume to the dry powder.

• Agitation: Vortex or stir magnetically for 2–3 minutes.

  • Checkpoint: If the solution is cloudy, sonicate for 30 seconds (max) to break up crystal lattices. Avoid prolonged sonication to prevent heating/racemization.

• Final Adjustment: Add remaining solvent to reach target volume.

  • Validation: The solution must be optically clear. If haze persists, filter through a 0.45 µm PTFE syringe filter before adding coupling reagents (HBTU/HATU) to prevent resin pore clogging.

Protocol B: Purification via Acid-Base Extraction

Objective: Remove non-acidic impurities (e.g., unreacted Cbz-Cl, benzyl alcohol) without chromatography.[1]

• Dissolution: Dissolve crude Cbz-2-OMe-Phe-OH in Ethyl Acetate (EtOAc) (approx. 10 mL per gram).

• Basic Wash (The "Salt Switch"): Extract the organic layer with sat.

  (3x) .

  • Mechanism:[1][5][6] The Cbz-amino acid converts to its sodium salt (

    ) and moves to the aqueous phase.[1] Impurities remain in the EtOAc.

• Phase Separation: Discard the organic (EtOAc) layer.

• Acidification: Cool the aqueous layer to 0°C. Slowly add 1M HCl or 10%

  until pH ~2.

  • Validation: The solution will turn milky white as the protonated acid (

    ) precipitates or oils out.[1]

• Re-Extraction: Extract the cloudy aqueous mixture with fresh EtOAc (3x) .

• Drying: Dry combined organics over

  , filter, and evaporate.

Protocol C: Recrystallization (Handling "Oiling Out")

Context: 2-Methoxy derivatives often form oils rather than crystals due to steric hindrance.[1]

• Solvent System: Use EtOAc / Hexanes .

• Dissolution: Dissolve residue in minimum hot EtOAc (40-50°C).

• Anti-solvent Addition: Add Hexanes dropwise until persistent turbidity is observed.[7]

• Clarification: Add 1-2 drops of EtOAc to clear the solution.[1]

• Nucleation: Scratch the inner glass surface with a spatula or add a seed crystal.

• Cooling: Allow to cool to Room Temp, then 4°C.

  • Troubleshooting: If an oil forms at the bottom, reheat to dissolve, add slightly more EtOAc, and cool slower. Vigorous stirring during cooling can sometimes force solidification of the oil.

Visualization of Workflows

Figure 1: Solvent Selection Decision Tree

This diagram guides the researcher to the correct solvent based on the immediate experimental goal.

Caption: Figure 1. Solvent selection logic based on experimental phase. Green nodes indicate the optimal solvent choice.[1]

Figure 2: Acid-Base Purification Workflow

A self-validating protocol for isolating pure Cbz-2-OMe-Phe-OH from neutral impurities.[1]

Caption: Figure 2. The "Salt Switch" purification method. The target molecule moves between phases based on pH, leaving impurities behind.

References

• Greenstein, J. P., & Winitz, M. (1961). Chemistry of the Amino Acids. John Wiley & Sons. (Foundational text on Cbz-amino acid properties and solubility).

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[1][2][3][8][9] Chemical Reviews, 109(6), 2455-2504.

• Sigma-Aldrich (Merck). "Boc-2-methoxy-L-phenylalanine Product Specification."[1] (Used as SAR analog for solubility data).

• Bachem. "Handling and Solubility of Protected Amino Acids." Technical Notes.

• ChemicalBook. "N-Cbz-L-Phenylalanine Physical Properties." (Base structure data).

Sources

• 1. guidechem.com [guidechem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lookchem.com [lookchem.com]
• 4. N-Cbz-L-Phenylalanine | 1161-13-3 [chemicalbook.com]
• 5. asianpubs.org [asianpubs.org]
• 6. Cbz-Phe-OH, CAS No. 1161-13-3 - iChemical [ichemical.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Steric Engineering of the Phenylalanine Scaffold: A Technical Guide to Synthesis, Stability, and Therapeutic Utility

Executive Summary

The incorporation of sterically hindered phenylalanine derivatives—specifically

-methyl-phenylalanine ( -MePhe) and ring-constrained analogs (e.g., 2,6-dimethyl-phenylalanine)—represents a high-leverage strategy in modern peptidomimetic design. Unlike canonical amino acids, these derivatives impose severe conformational constraints on the peptide backbone ( and torsion angles), forcing bio-active secondary structures such as -helices while rendering the peptide bond nearly impervious to proteolytic cleavage.

This guide details the mechanistic basis of these effects, provides validated protocols for their difficult synthetic incorporation (SPPS), and analyzes their utility in next-generation therapeutics, including "non-covalent peptide stapling."

Structural Biology & Pharmacokinetics

The Mechanistic Basis of Hindrance

The utility of hindered phenylalanine lies in the Thorpe-Ingold effect (or gem-dimethyl effect). Replacing the

-proton with a methyl group restricts the rotation around the ( ) and ( ) bonds.

• Conformational Locking: While canonical L-Phe can access broad regions of the Ramachandran plot,

  -MePhe is energetically restricted to helical regions ( ). This pre-organizes the peptide into a bioactive conformation, reducing the entropic penalty of binding to a receptor.

• Proteolytic Shielding: The added bulk at the

  -carbon creates a steric shield that prevents proteases (like chymotrypsin or carboxypeptidases) from accessing the amide bond for hydrolysis.

Ring Substitution vs. Backbone Substitution

It is critical to distinguish between the two primary classes of hindered derivatives:

Derivative Class	Primary Modification	Structural Effect	Key Application
-Substituted	Methyl/Ethyl at	Backbone rigidification; Helix promotion ( ).[1]	Proteolytic stability; Peptidomimetics.[2][3][4]
Ring-Substituted	Methyl/Isopropyl at ortho (2,6) positions	Rotational restriction of the side chain (Atropisomerism).	Specificity tuning; Fluorescent probes.

Synthetic Methodologies: The "How-To"

Synthesizing peptides with hindered residues is non-trivial.[5] The same steric bulk that confers stability also creates a significant energy barrier during the coupling reaction in Solid-Phase Peptide Synthesis (SPPS).

Monomer Synthesis: The Maruoka Catalyst

Standard enzymatic resolution often fails for

-disubstituted amino acids. The industry standard for synthesizing enantiopure -MePhe is Asymmetric Phase-Transfer Catalysis using the Maruoka catalyst.

• Mechanism: A chiral quaternary ammonium salt directs the alkylation of an alanine-derived Schiff base.

• Why it works: It allows for the creation of the quaternary carbon center with high enantioselectivity (

  ee) without heavy metal contamination.

SPPS Coupling Protocol (High-Difficulty)

Standard HBTU/DIEA coupling cycles will result in deletion sequences (incomplete coupling) when applied to

-MePhe. The following protocol is validated for high-efficiency incorporation.

Protocol: Coupling Fmoc- -MePhe-OH

Reagents:

• Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or PyAOP. Note: HATU is preferred due to the stabilizing effect of the HOAt leaving group.

• Base: HOAt (1-Hydroxy-7-azabenzotriazole) + TMP (2,4,6-Trimethylpyridine) or DIEA.

• Solvent: DMF (Anhydrous).

Step-by-Step Workflow:

• Resin Preparation: Swell resin in DMF for 20 mins. Deprotect Fmoc (20% Piperidine/DMF) and wash thoroughly (

  DMF).

• Activation (Pre-activation is risky; in-situ is better):

  • Dissolve Fmoc-

    -MePhe-OH (4 eq) and HATU (3.9 eq) in minimum DMF.

  • Add HOAt (4 eq) to suppress racemization (even though

    -MePhe is resistant, it improves kinetics).

  • Add DIEA (8 eq) immediately before adding to the resin.

• Coupling:

  • Microwave Method (Recommended): Heat to 75°C for 10 minutes (25W). The thermal energy helps overcome the steric barrier.

  • Room Temp Method: Double couple.

    hours.

• Monitoring:

  • Do NOT use Kaiser Test: It often gives false negatives on hindered amines.

  • Use Chloranil Test: More sensitive for secondary amines or hindered primary amines.

• Capping: Acetylate unreacted sites (Ac2O/Pyridine) to prevent deletion sequences.

Visualization: Pathways & Workflows

Diagram: The Stability & Efficacy Pathway

This diagram illustrates the causal link between chemical modification and therapeutic outcome.

Figure 1: Mechanistic pathway showing how

-methylation translates to therapeutic efficacy.

Diagram: SPPS Decision Tree for Hindered Residues

A logic flow for researchers encountering difficult couplings.

Figure 2: Decision matrix for optimizing the synthesis of peptides containing sterically hindered derivatives.

Therapeutic Applications & Case Studies

Non-Covalent Peptide Stapling

"Stapling" usually involves covalent hydrocarbon linkers.[2] However, recent work has shown that

-MePhe can induce non-covalent stapling .

• Mechanism: The hydrophobic interaction between the

  -methyl group and the phenyl ring of the side chain (along with interactions) stabilizes the helical core without the need for cyclization chemistry.

• Case Study (Relaxin-3): Researchers successfully utilized

  -MePhe to create a B-chain mimetic of human Relaxin-3.[2][3][4] The derivative exhibited high serum stability and retained biological function, effectively "stapling" the peptide via steric and hydrophobic forces rather than covalent bonds [1].

Boron Neutron Capture Therapy (BNCT)

While L-BPA (Boronophenylalanine) is the standard, its retention in tumors can be improved.[6]

• Application:

  -Methylated BPA derivatives are being explored because they resist rapid efflux and metabolism, potentially increasing the boron load within glioblastoma cells for more effective neutron capture.

Enzyme Inhibition

-MePhe acts as a competitive inhibitor for Tyrosine Hydroxylase and Phenylalanine Hydroxylase .

• Utility: This property is utilized in research models to deplete catecholamines or induce experimental phenylketonuria (PKU) in animal models to study brain development [2].

References

• Bathgate, R. A. D., et al. (2023).[2][4] "Noncovalent Peptide Stapling Using Alpha-Methyl-L-Phenylalanine for

  -Helical Peptidomimetics." Journal of the American Chemical Society. [Link]

• Huether, G., & Neuhoff, V. (1981).[7] "Use of alpha-methylphenylalanine for studies of brain development in experimental phenylketonuria." Journal of Inherited Metabolic Disease. [Link]

• Maruoka, K., & Ooi, T. (2003). "Enantioselective Amino Acid Synthesis by Chiral Phase-Transfer Catalysts." Chemical Reviews. [Link]

Sources

• 1. scilit.com [scilit.com]
• 2. Noncovalent Peptide Stapling Using Alpha-Methyl-l-Phenylalanine for α-Helical Peptidomimetics : Find an Expert : The University of Melbourne [findanexpert.unimelb.edu.au]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Catalytic asymmetric synthesis of α-methyl-p-boronophenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Use of alpha-methylphenylalanine for studies of brain development in experimental phenylketonuria - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

solid-phase peptide synthesis protocol for Cbz-2-Methoxy-L-Phe

Application Note: Solid-Phase Peptide Synthesis Protocol for Cbz-2-Methoxy-L-Phe

Executive Summary

This application note details the protocol for incorporating N-benzyloxycarbonyl-2-methoxy-L-phenylalanine (Cbz-2-Methoxy-L-Phe) into synthetic peptides via Solid-Phase Peptide Synthesis (SPPS). This specific amino acid derivative presents two distinct challenges in drug development:

• Steric Hindrance: The ortho-methoxy substituent creates significant steric bulk near the reacting carboxylate, impeding standard coupling kinetics.

• Orthogonality Constraints: The Cbz (Z) group is stable to acidic conditions (TFA) and basic conditions (piperidine).[1] Therefore, this building block is primarily used as a terminal capping residue in Fmoc-SPPS or as a standard building block in Boc-SPPS where HF cleavage is employed.

This guide focuses on the Fmoc-SPPS strategy for N-terminal incorporation, a common approach to enhance metabolic stability and receptor selectivity in peptidomimetics.

Strategic Context & Chemical Logic

The "Ortho" Effect

The 2-methoxy group on the phenyl ring imposes a steric barrier that retards the nucleophilic attack of the amino component on the activated ester. Standard coupling reagents (HBTU/HCTU) often result in incomplete coupling or deletion sequences.

• Solution: Utilization of HATU or PyAOP with HOAt is required to accelerate activation and suppress racemization.[1]

The Cbz Protecting Group Strategy

In Fmoc-SPPS, the Cbz group is permanent . It survives the repetitive piperidine deprotection cycles and the final TFA cleavage.

• Application: This allows the synthesis of peptides where the N-terminus is permanently protected (capped) with a Cbz group, often used to prevent exopeptidase degradation in vivo.

• Constraint: You cannot use this residue as an internal amino acid in standard Fmoc-SPPS because the N-terminal Cbz cannot be removed by piperidine to allow chain elongation.

Critical Materials & Reagents

Component	Specification	Purpose
Building Block	Cbz-2-Methoxy-L-Phe-OH	Target residue. High purity (>98%) required to minimize D-isomer contamination.
Coupling Reagent	HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)	High-efficiency reagent for sterically hindered couplings.[1]
Additive	HOAt (1-Hydroxy-7-azabenzotriazole)	Suppresses racemization (critical for Phe derivatives) and catalyzes ester formation.[1]
Base	TMP (2,4,6-Trimethylpyridine/Collidine) or DIEA	Collidine is preferred for Cys/His containing peptides to reduce racemization; DIEA is standard.
Resin	Rink Amide or Wang Resin	Depending on desired C-terminus (Amide vs. Acid).[1]
Solvent	DMF (Anhydrous)	Polar aprotic solvent required for efficient solvation.[1]

Experimental Protocol (Fmoc-SPPS)

Objective: Coupling Cbz-2-Methoxy-L-Phe to the N-terminus of a resin-bound peptide.

Step 1: Resin Preparation & N-Terminal Deprotection

Before coupling the difficult residue, ensure the previous amino acid is fully deprotected.

• Swell peptide-resin in DMF for 20 min.

• Treat with 20% Piperidine in DMF (2 x 10 min) to remove the Fmoc group from the preceding residue.

• Wash thoroughly: DMF (5x), DCM (3x), DMF (5x).[1]

  • QC Check: Perform a Kaiser Test (ninhydrin).[1] Result must be Positive (Blue) indicating free amines.[1]

Step 2: Activation & Coupling (The Critical Step)

Note: Do not pre-activate for >2 minutes to avoid racemization.

• Calculate Stoichiometry: Use 3.0 equivalents (eq) of Cbz-2-Methoxy-L-Phe relative to resin loading.

• Dissolution: Dissolve amino acid and 2.9 eq HATU in minimum anhydrous DMF (approx. 0.2 M concentration).[1]

• Base Addition: Add 6.0 eq DIEA (or Collidine). Shake briefly (30 sec).

  • Visual Cue: Solution may turn yellow/orange.[1]

• Reaction: Immediately add the activated solution to the resin.

• Incubation: Agitate at room temperature for 2 to 4 hours .

  • Optimization: For extremely hindered sequences, microwave irradiation (75°C, 25W, 5 min) is recommended, though room temperature is safer for preventing racemization of the L-Phe center.

Step 3: Monitoring & Recoupling

• Wash resin with DMF (3x).[1][2]

• QC Check: Perform Kaiser Test.

  • Result = Negative (Colorless/Yellow): Coupling complete. Proceed to cleavage.[1][3][4][5]

  • Result = Positive (Blue): Incomplete coupling.[1]

  • Remediation:[1] Do NOT repeat with HATU. Perform a second coupling using PyBrOP or COMU to access a different activation pathway.

Step 4: Final Cleavage (Preserving the Cbz)

• Wash resin with DCM (5x) and dry under nitrogen.[1]

• Prepare Cleavage Cocktail: TFA:TIS:H2O (95:2.5:2.5) .

• Incubate resin in cocktail for 2-3 hours.

• Precipitate filtrate in cold diethyl ether.

  • Result: The Cbz group remains attached to the N-terminus.[6] The side-chain protecting groups (tBu, Trt, Pbf) are removed.

Visualizing the Workflow

The following diagram illustrates the decision logic and chemical flow, specifically highlighting the divergence between standard coupling and the steric-handling protocol required for 2-Methoxy-Phe.

Figure 1: Workflow for the incorporation of sterically hindered Cbz-2-Methoxy-L-Phe. Note the rigorous QC step to prevent deletion sequences.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Racemization (D-isomer detected)	Over-activation or excessive base.[1]	Use Collidine instead of DIEA. Reduce activation time. Maintain temperature at ≤ 25°C. Add Oxyma Pure if HOAt is unavailable.[1]
Incomplete Coupling	Steric hindrance of 2-Methoxy group.[1]	Switch solvent to NMP (N-methylpyrrolidone) to improve swelling.[1] Increase temperature to 50°C (risk of racemization increases).[1]
Low Yield	Aggregation of peptide chain.[1]	Use PEG-PS resin (e.g., Tentagel) instead of polystyrene.[1] Incorporate "Magic Mixture" (DCM/DMF/NMP + 1% Triton X).[1]

References

• Carpino, L. A. (1993).[1] 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive.[1] Journal of the American Chemical Society. Link[1]

• Albericio, F., & Tyley, A. (2024).[1] Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem Application Notes. Link

• Isidro-Llobet, A., et al. (2009).[1] Amino Acid-Protecting Groups. Chemical Reviews. Link[1]

• BenchChem Technical Support . (2025). A Comparative Guide to Protecting Groups in Peptide Synthesis: Fmoc, Boc, and Cbz. BenchChem Protocols. Link

• El-Faham, A., & Albericio, F. (2011).[1] Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Link[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chempep.com [chempep.com]
• 4. Synthesis of Thiophenylalanine-Containing Peptides via Cu(I)-mediated Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. peptide.com [peptide.com]
• 6. researchgate.net [researchgate.net]

Cbz deprotection methods for sterically bulky amino acids

Application Note: AN-2026-CBZ Title: Strategies for Cbz Deprotection of Sterically Bulky and

-Methylated Amino Acids Date: February 23, 2026 Author: Senior Application Scientist, Chemical Development Group

Executive Summary

The removal of the Benzyloxycarbonyl (Cbz or Z) group is a routine operation in peptide synthesis, typically achieved via catalytic hydrogenolysis (

, Pd/C).[1] However, sterically demanding substrates—such as -methylated amino acids , -disubstituted centers (e.g., Aib), or bulky side chains (e.g., tert-leucine)—present a kinetic barrier. These steric features prevent the carbamate linkage from effectively adsorbing onto the heterogeneous catalyst surface, leading to stalled reactions or the requirement for harsh conditions that compromise side-chain integrity.

This guide details three field-proven protocols specifically optimized for these "stubborn" substrates: High-Pressure Pearlman’s Hydrogenolysis , Catalytic Transfer Hydrogenation , and Lewis Acid-Mediated Cleavage (

) .

Strategic Decision Matrix

Select the deprotection method based on your substrate's steric profile and functional group compatibility.

Method	Best For...	Key Reagents	Steric Tolerance	Chemoselectivity Issues
A. Enhanced Hydrogenolysis	-methylated peptides, moderate bulk	, (50-100 psi)	High	Reduces alkenes, nitro, azides; Halogen dehalogenation risk.
B. Transfer Hydrogenation	Insoluble substrates, hindered interfaces	Pd/C, Cyclohexadiene or	Very High	Milder than gas; better for S-containing peptides.
C. Lewis Acid Cleavage	Extreme bulk , Halogen/Sulfur presence	, Pentamethylbenzene	Extreme	Acid-sensitive groups (e.g., Bu esters) may cleave; requires anhydrous conditions.

Method A: Enhanced Hydrogenolysis (Pearlman’s Catalyst)

Principle: Standard Pd/C often fails with bulky substrates because the effective surface area is inaccessible. Pearlman’s catalyst (

) is significantly more active. For bulky groups, the rate-limiting step is often the adsorption isotherm; increasing hydrogen pressure (Henry’s Law) and using a protic solvent forces the equilibrium forward.

Mechanism of Action

The reaction requires the substrate to orient the Cbz carbonyl oxygen and the phenyl ring flat against the catalyst surface. Steric bulk (

) prevents this "flat" adsorption. Pearlman's catalyst provides a higher density of active sites, and the hydrated surface aids in proton transfer.

Figure 1: Kinetic pathway of heterogeneous hydrogenolysis. Steric bulk significantly retards the S1 -> Ads step.

Protocol 1: High-Pressure Pearlman’s Deprotection

Target:

-Methyl-Leucine or tert-Leucine derivatives.

• Preparation: Dissolve the substrate (1.0 equiv) in MeOH:EtOAc (1:1 v/v) .

  • Note: Avoid pure EtOAc; protic solvents like MeOH or AcOH accelerate the reaction by stabilizing the carbamic acid intermediate.

• Catalyst Loading: Add 20%

  (Pearlman’s Catalyst) at 20 wt% loading relative to the substrate.

  • Expert Tip: For standard amino acids, 10 wt% is sufficient. For bulky substrates, surface saturation is poor, so higher loading is required.

• Hydrogenation: Place the vessel in a Parr shaker or high-pressure reactor. Purge with

  (3x) then (3x).

• Reaction: Pressurize to 50–80 psi (3.5–5.5 bar) and shake/stir vigorously for 12–24 hours.

  • Monitoring: Check by LCMS.[2][3][4] If conversion stalls >50%, filter through Celite and add fresh catalyst.

• Workup: Filter through a Celite pad (Caution: do not let dry completely, pyrophoric risk). Rinse with MeOH.[2][5] Concentrate filtrate.[2][5][6]

Method B: Catalytic Transfer Hydrogenation (CTH)

Principle: Instead of relying on

gas diffusion through the liquid-solid interface, CTH uses a soluble hydrogen donor (ammonium formate or 1,4-cyclohexadiene). This creates a high local concentration of hydrogen on the catalyst surface, often bypassing the steric penalties of gas-phase hydrogenation.

Protocol 2: The Cyclohexadiene Method

Target: Highly hindered peptides where high-pressure equipment is unavailable.

• Dissolution: Dissolve substrate (1 mmol) in Ethanol (anhydrous) .

• Donor Addition: Add 1,4-Cyclohexadiene (10 equiv).

  • Why? Cyclohexadiene is a more effective donor than ammonium formate for lipophilic, bulky amino acids because it improves solubility.

• Catalyst: Add 10% Pd/C (10 wt%).

• Activation: Heat the mixture to 50°C under an Argon atmosphere.

  • Observation: Benzene is formed as the byproduct. The reaction is usually faster (1–4 hours) than balloon hydrogenation.

• Workup: Filter through Celite. The byproduct (benzene) and excess donor are volatile and removed easily in vacuo.

Method C: Lewis Acid-Mediated Cleavage ( )

Principle: When steric bulk is extreme (e.g., adjacent quaternary centers) or catalyst poisons (Sulfur/Methionine) are present, reductive methods fail.

coordinates to the carbamate carbonyl, activating the benzylic C-O bond for cleavage. This is a homogeneous reaction, eliminating surface adsorption issues.

Mechanism of Action

The Boron atom coordinates to the carbonyl oxygen. A scavenger (Pentamethylbenzene) intercepts the generated benzyl cation to prevent re-alkylation of the bulky amine or electron-rich aromatic side chains.

Figure 2: Homogeneous cleavage via Lewis Acid activation. The scavenger is critical to prevent side reactions.

Protocol 3: The "Sledgehammer"

Target: Sterically congested substrates containing Met, Cys, or Halogens.

• Setup: Flame-dry a flask and cool to -78°C (Dry ice/Acetone). Maintain strict

  atmosphere.

• Solvent: Dissolve substrate in anhydrous DCM (0.1 M) .

• Scavenger: Add Pentamethylbenzene (3.0 equiv).

  • Critical: Without this, the benzyl cation will attack the most nucleophilic site available (often your product).

• Reagent Addition: Add

  (1M in DCM) (3.0–5.0 equiv) dropwise.

  • Safety:

    fumes vigorously in moist air.

• Reaction: Stir at -78°C for 1 hour, then slowly warm to 0°C . Monitor by TLC (quench aliquot with MeOH).

• Quench: Cool back to -78°C. Add MeOH dropwise (Exothermic!).

• Workup: Dilute with DCM, wash with aqueous

  (saturated). Dry organic layer ( ).[6] Pentamethylbenzene can be removed via column chromatography (elutes in 100% Hexanes).

Troubleshooting & Optimization

Problem	Root Cause	Solution
Reaction Stalls at 50%	Catalyst poisoning or pore clogging.	Filter, wash solids, and re-subject with fresh catalyst. Do not just add more catalyst to the muck.
Loss of Fmoc/tBu groups	Acidic conditions generated during hydrogenolysis.[7]	Add 1.0 equiv of or TEA to the hydrogenation mixture to buffer the solution.
Product is trapped on Celite	Poor solubility of the free amine.	Wash the Celite pad with acidic methanol or warm DMF/EtOAc mixtures.
Benzyl cation alkylation	Insufficient scavenger in Method C.	Increase Pentamethylbenzene to 5-10 equiv or switch to Thioanisole.

References

• Bergmann, M., & Zervas, L. (1932). Über ein allgemeines Verfahren der Peptid-Synthese.[1][7][8] Berichte der deutschen chemischen Gesellschaft. Link

• Okano, K., et al. (2008).[9] Mild Debenzylation of Aryl Benzyl Ether with BCl3 in the Presence of Pentamethylbenzene as a Non-Lewis-Basic Cation Scavenger. Synlett.[9] Link

• Anwer, M. K., & Spatola, A. F. (1980). An advantageous method for the rapid removal of hydrogenolyzable protecting groups using ammonium formate. Synthesis.[1][3][4][6][7][9][10][11] Link

• Stafford, J. A., et al. (1998). The use of Pearlman's catalyst for selective N-debenzylation in the presence of benzyl ethers. Tetrahedron Letters. Link

• Sakai, N., et al. (2000). Selective cleavage of the Cbz group in the presence of the Boc group using boron trichloride. Tetrahedron Letters. Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Cbz Deprotection (H2 + Pd/C) [commonorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 8. peptide.com [peptide.com]
• 9. Mild Debenzylation of Aryl Benzyl Ether with BCl3 in the Presence of Pentamethylbenzene as a Non-Lewis-Basic Cation Scavenger [organic-chemistry.org]
• 10. Novel polyhydroxylated cyclic nitrones and N-hydroxypyrrolidines through BCl3-mediated deprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. orgsyn.org [orgsyn.org]

Navigating the Challenges of Modified Amino Acid Coupling: A Comparative Guide to HATU and PyBOP for Cbz-2-Methoxy-L-Phenylalanine

In the landscape of modern drug discovery and development, the synthesis of peptides incorporating unnatural or modified amino acids is a cornerstone for creating novel therapeutics with enhanced efficacy, stability, and target specificity. However, the introduction of these non-canonical building blocks often presents significant synthetic challenges, particularly during the critical amide bond formation step. This application note provides an in-depth technical guide for researchers, scientists, and drug development professionals on the coupling of Cbz-2-Methoxy-L-Phenylalanine, a sterically hindered and electronically modified amino acid, using two powerful and widely employed coupling reagents: HATU and PyBOP.

The presence of a methoxy group at the ortho position of the phenylalanine side chain introduces a unique combination of steric bulk and electronic effects. The electron-donating nature of the methoxy group can influence the reactivity of the carboxylic acid, while its proximity to the chiral center creates a sterically demanding environment that can impede the approach of the incoming amine. This guide will dissect the mechanistic nuances of HATU and PyBOP, provide detailed, field-proven protocols for their application with this challenging substrate, and offer a comparative analysis to empower researchers in selecting the optimal reagent for their specific synthetic needs.

The Mechanistic Duel: HATU vs. PyBOP

The efficacy of a coupling reagent is fundamentally determined by its ability to activate a carboxylic acid, transforming it into a highly reactive species susceptible to nucleophilic attack by an amine. Both HATU and PyBOP excel in this role, albeit through distinct mechanistic pathways.

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a uronium/aminium-based reagent that, in the presence of a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA), activates the carboxylic acid to form a highly reactive OAt-active ester.[1][2] The 7-azabenzotriazole (HOAt) moiety is a superior leaving group compared to the benzotriazole (HOBt) found in older reagents, leading to faster reaction kinetics and reduced risk of racemization.[2] The pyridine nitrogen in the HOAt core is also thought to provide anchimeric assistance during the coupling reaction, further enhancing its efficiency.[2]

PyBOP ((Benzotriazol-1-yl-oxy)tripyrrolidinophosphonium hexafluorophosphate) , a phosphonium-based reagent, activates the carboxylic acid to form a reactive OBt-active ester.[3][4] While generally highly effective, the reactivity of the OBt ester is considered slightly lower than that of the OAt ester generated by HATU.[2] A key advantage of PyBOP is the avoidance of the potential for guanidinylation, a side reaction that can occur with uronium-based reagents like HATU where the free amine attacks the guanidinium carbon of the coupling reagent.[4]

Comparative Analysis and Reagent Selection

The choice between HATU and PyBOP for the coupling of Cbz-2-Methoxy-L-Phenylalanine is nuanced and depends on the specific requirements of the synthesis.

Feature	HATU	PyBOP
Reactivity	Very High	High
Racemization Risk	Very Low	Low
Key Advantage	Superior for sterically hindered and electron-rich amino acids due to the highly reactive OAt-active ester.	Avoids the potential for guanidinylation side reactions.
Potential Drawback	Risk of guanidinylation of the N-terminal amine, especially with excess reagent.	May be slightly less effective for extremely challenging couplings compared to HATU.
Byproducts	Tetramethylurea and HOAt	Tris(pyrrolidino)phosphine oxide and HOBt

For Cbz-2-Methoxy-L-Phenylalanine, the steric hindrance from the ortho-methoxy group is a primary concern. HATU's superior reactivity often makes it the reagent of choice for such challenging couplings.[2] However, the electron-donating nature of the methoxy group could potentially increase the nucleophilicity of the alpha-amine if it were deprotected, making it more susceptible to guanidinylation. Therefore, careful control of stoichiometry is crucial when using HATU.

PyBOP remains a robust and reliable option, particularly if guanidinylation is a concern or if the subsequent purification of byproducts is a consideration.[4]

Experimental Protocols

The following are detailed, step-by-step protocols for the solution-phase coupling of Cbz-2-Methoxy-L-Phenylalanine using HATU and PyBOP. These protocols are designed as a robust starting point and may require optimization based on the specific amine component and desired scale.

Materials and Reagents:

• Cbz-2-Methoxy-L-Phenylalanine

• Amine component (e.g., an amino acid ester hydrochloride)

• HATU

• PyBOP

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M aqueous hydrochloric acid (HCl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

• Hexanes

Protocol 1: HATU-Mediated Coupling

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve Cbz-2-Methoxy-L-Phenylalanine (1.0 equivalent) in anhydrous DMF.

• Amine Neutralization: If using an amine salt (e.g., hydrochloride), in a separate flask, dissolve the amine (1.1 equivalents) in anhydrous DMF and add DIPEA (2.2 equivalents). Stir for 10-15 minutes at room temperature.

• Carboxylic Acid Activation: To the solution of Cbz-2-Methoxy-L-Phenylalanine, add DIPEA (2.0 equivalents) and stir for 5 minutes. Then, add HATU (1.05 equivalents) and stir for an additional 5-10 minutes at room temperature. The solution may change color.

• Coupling Reaction: Add the neutralized amine solution to the activated carboxylic acid solution.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 1-3 hours at room temperature.

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: PyBOP-Mediated Coupling

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere, dissolve Cbz-2-Methoxy-L-Phenylalanine (1.0 equivalent) in anhydrous DMF.

• Amine Neutralization: If using an amine salt, neutralize as described in Protocol 1, step 2.

• Reagent Addition: To the solution of Cbz-2-Methoxy-L-Phenylalanine, add the neutralized amine solution, followed by PyBOP (1.1 equivalents) and DIPEA (2.2 equivalents).

• Coupling Reaction: Stir the reaction mixture at room temperature.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-6 hours at room temperature.

• Work-up: Follow the work-up procedure as described in Protocol 1, step 6.

• Purification: Purify the crude product as described in Protocol 1, step 7.

Troubleshooting and Expert Insights

• Slow or Incomplete Reactions: For particularly challenging couplings, increasing the equivalents of the coupling reagent and the activated amino acid (up to 1.5 equivalents) may be beneficial. Gentle heating (e.g., to 40 °C) can also be employed, but this should be done with caution to minimize the risk of racemization.

• Guanidinylation (with HATU): This side reaction is more likely to occur if HATU is used in significant excess or if the coupling reaction is unusually slow. To mitigate this, ensure accurate stoichiometry and consider pre-activating the carboxylic acid with HATU for a short period (5-10 minutes) before adding the amine component.

• Epimerization: Both HATU and PyBOP are known for their low racemization potential.[2][4] However, if epimerization is a concern, especially when coupling to a chiral amine, performing the reaction at a lower temperature (e.g., 0 °C) may be advantageous.

• Solvent Choice: While DMF is the most common solvent, for some substrates, other polar aprotic solvents like N-methyl-2-pyrrolidone (NMP) or dichloromethane (DCM) may offer improved solubility and reaction kinetics.

Conclusion

The successful incorporation of Cbz-2-Methoxy-L-Phenylalanine into peptide scaffolds is readily achievable with the appropriate choice of coupling reagent and optimized reaction conditions. HATU stands out as a highly powerful reagent for overcoming the steric and electronic challenges posed by this modified amino acid, often providing superior yields and faster reaction times. PyBOP offers a reliable and robust alternative, with the primary advantage of circumventing the potential for guanidinylation side reactions. By understanding the mechanistic underpinnings of these reagents and adhering to the detailed protocols provided, researchers can confidently navigate the complexities of modified peptide synthesis and advance their drug discovery and development programs.

References

• Albericio, F., & Carpino, L. A. (1997). Coupling Reagents and Activation. Methods in Enzymology, 289, 104–126.
• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557–6602.
• Coste, J., Le-Nguyen, D., & Castro, B. (1990). PyBOP®: A new peptide coupling reagent devoid of toxic by-product. Tetrahedron Letters, 31(2), 205–208.
• Kates, S. A., Minor, C. A., Shroff, H., Haaseth, R. C., Triolo, S. A., & Albericio, F. (1993). Automated solid-phase synthesis of a difficult peptide using 1-hydroxy-7-azabenzotriazole (HOAt)-based coupling reagents. Peptide Research, 6(3), 143–149.
• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive. Journal of the American Chemical Society, 115(10), 4397–4398.
• Han, Y., & Houghten, R. A. (1998). A convenient and efficient method for the synthesis of peptides containing the C-terminal N-methylamide. Tetrahedron Letters, 39(1), 1–4.
• Carpino, L. A., El-Faham, A., Minor, C. A., & Albericio, F. (1994). Advantageous applications of 1-hydroxy-7-azabenzotriazole (HOAt) as a peptide coupling additive. The Journal of Organic Chemistry, 59(23), 6953–6954.
• Frérot, E., Coste, J., Poncet, J., Jouin, P., & Castro, B. (1991). PyBOP and PyBroP: Two new reagents for the coupling of N-methylated amino acids. Tetrahedron Letters, 32(12), 1545–1548.
• Knorr, R., Trzeciak, A., Bannwarth, W., & Gillessen, D. (1989). New coupling reagents in peptide chemistry. Tetrahedron Letters, 30(15), 1927–1930.
• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631.
• Abdel-Moty, S. G., Ruan, F., & Houghten, R. A. (2001). Aza-peptides: synthesis, conformational and biological studies. Current Protein & Peptide Science, 2(3), 223–242.
• Humphrey, J. M., & Chamberlin, A. R. (1997). Chemical synthesis of natural product peptides: coupling methods for the incorporation of noncoded amino acids into peptides. Chemical Reviews, 97(6), 2243–2266.
• Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827–10852.
• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino acid-protecting groups. Chemical Reviews, 109(6), 2455–2504.
• Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447–2467.
• Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. (2009). Oxyma: an efficient additive for peptide synthesis to replace the benzotriazole-based HOBt and HOAt. Chemistry-A European Journal, 15(37), 9394–9403.
• Chinchilla, R., Dodsworth, D. J., Nájera, C., & Soriano, J. M. (2001). Phosphonium and uronium salts as coupling reagents for the synthesis of α,β-didehydroamino acid derivatives. Tetrahedron Letters, 42(26), 4487–4489.
• Li, P., & Xu, J.-C. (2000). Highly efficient and diastereoselective synthesis of dipeptides containing β-amino acids. The Journal of Organic Chemistry, 65(9), 2951–2958.
• Ye, Y.-H., & Tian, G.-L. (2002). Recent advances in the synthesis of peptides containing unusual amino acids. Current Organic Chemistry, 6(1), 1–35.
• Ganesan, A. (2006). The impact of coupling reagents on the synthesis of N-methylated peptides.
• Nowick, J. S. (2002). Chemical models of protein β-sheets. Accounts of Chemical Research, 35(11), 953–960.
• Albericio, F., Bofill, J. M., El-Faham, A., & Kates, S. A. (1998). Use of onium salt-based coupling reagents in peptide synthesis. The Journal of Organic Chemistry, 63(26), 9678–9683.
• Carpino, L. A., & El-Faham, A. (1999). The di-tert-butyl N,N-diethylphosphoramidite-based coupling reagents: application to the synthesis of a difficult sequence. The Journal of Organic Chemistry, 64(12), 4145–4146.
• Akaji, K., Kuriyama, N., Kiso, Y., & Kimura, T. (1993). Studies on the application of PyBrop in solid-phase peptide synthesis. Tetrahedron Letters, 34(48), 7805–7808.
• Angell, Y. M., Thomas, T. L., Flentke, G. R., & Rich, D. H. (1995). Solid-phase synthesis of a peptidyl-Asp-aldehyde: inhibitors of the aspartic proteinases. Journal of the American Chemical Society, 117(28), 7279–7280.
• Story, S. C., & Aldrich, J. V. (1994). A new, efficient, automated solid-phase synthesis of C-terminal peptide amides. The International Journal of Peptide and Protein Research, 43(3), 292–296.
• Nishiyama, Y., & Kurita, K. (1999). Solid-phase synthesis of peptide amides using a new photolabile aminomethyl-type handle. Tetrahedron Letters, 40(5), 927–930.
• Wyslouch-Cieszynska, A., & Kaczmarek, K. (2003). Application of PyAOP in solid phase synthesis of peptides containing N-methylamino acids. Journal of Peptide Science, 9(3), 181–186.
• Miranda, L. P., & Alewood, P. F. (1999). Accelerated chemical synthesis of peptides and small proteins. Proceedings of the National Academy of Sciences, 96(4), 1181–1186.

Sources

• 1. elmi.hbku.edu.qa [elmi.hbku.edu.qa]
• 2. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. bachem.com [bachem.com]

Preventing Racemization During Coupling of Cbz-Protected Amino Acids: An Application Note and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Challenge of Stereochemical Integrity in Peptide Synthesis

The biological activity of a peptide is intrinsically linked to its precise three-dimensional structure, which is dictated by the specific sequence and chirality of its constituent amino acids.[1] The synthesis of peptides, a cornerstone of drug discovery and development, therefore, demands exacting control over stereochemistry. A significant hurdle in this process is racemization, the loss of chiral integrity at the α-carbon of an amino acid, which leads to the formation of diastereomeric impurities.[1][2] These impurities can be challenging to separate from the desired peptide and may drastically alter its biological function or lead to off-target effects.[1]

The benzyloxycarbonyl (Cbz or Z) protecting group, a foundational tool in peptide chemistry, is widely used for the N-terminal protection of amino acids.[3][4] While robust, Cbz-protected amino acids are not immune to racemization during the critical carboxyl group activation and coupling steps. This guide provides a detailed exploration of the mechanisms underlying racemization in the context of Cbz-protected amino acids and offers field-proven strategies and protocols to preserve stereochemical purity.

Understanding the Mechanisms of Racemization

Racemization during peptide bond formation primarily proceeds through two pathways, both of which involve the abstraction of the α-proton from the activated amino acid.[2][5][6]

Oxazolone Formation (Path B)

This is the predominant mechanism for racemization. The activated carboxyl group of the Cbz-amino acid can be attacked intramolecularly by the carbonyl oxygen of the urethane protecting group, forming a 5(4H)-oxazolone intermediate.[2][7][8] The α-proton of this oxazolone is highly acidic and can be readily abstracted by a base, leading to a planar, achiral enolate. Subsequent reprotonation can occur from either face, resulting in a mixture of L- and D-isomers.[2][9]

Direct Enolization (Path A)

Alternatively, a strong base can directly abstract the α-proton from the activated amino acid, forming an enolate without the formation of an oxazolone ring.[2][5][6] While considered a less common pathway for urethane-protected amino acids like Cbz-derivatives compared to N-acyl protected amino acids, it can still contribute to racemization, especially under strongly basic conditions.[2][6]

Caption: Mechanisms of racemization for activated Cbz-amino acids.

Key Factors Influencing Racemization

Several experimental parameters can significantly impact the extent of racemization. A thorough understanding of these factors is crucial for designing racemization-free coupling protocols.

• Coupling Reagents: The choice of coupling reagent is critical. Carbodiimide-based reagents like dicyclohexylcarbodiimide (DCC) and diisopropylcarbodiimide (DIC) can lead to high levels of racemization when used alone due to the formation of highly reactive O-acylisourea intermediates.[7][10] Onium salts (uronium/aminium and phosphonium) such as HBTU, HATU, and PyBOP are generally more efficient but can also promote racemization, particularly in the presence of a strong base.[7][10]

• Additives: The use of additives is a cornerstone of racemization suppression, especially when using carbodiimide coupling reagents.[5] These additives react with the activated amino acid to form an active ester that is less prone to racemization than the initial activated intermediate.[1][7] Commonly used additives include:

  • 1-Hydroxybenzotriazole (HOBt): The classic and widely used additive that effectively suppresses racemization.[8][10][11]

  • 1-Hydroxy-7-azabenzotriazole (HOAt): Often more effective than HOBt due to a neighboring group effect from the pyridine nitrogen.[5][8]

  • Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma): A non-explosive and highly effective alternative to HOBt and HOAt.[5][7]

• Base: The type and concentration of the base used during coupling have a profound effect. Strong, non-sterically hindered bases like diisopropylethylamine (DIPEA) can accelerate racemization by promoting the abstraction of the α-proton.[1][5][7] Weaker or more sterically hindered bases are preferred.

  • N-Methylmorpholine (NMM): A weaker base than DIPEA and a good alternative for minimizing racemization.[1][7]

  • 2,4,6-Collidine: A sterically hindered base that has been shown to be effective in reducing racemization.[5][7]

• Solvent: The polarity of the solvent can influence the rate of racemization. Polar aprotic solvents like dimethylformamide (DMF) can sometimes lead to higher levels of racemization compared to less polar solvents like dichloromethane (DCM) or tetrahydrofuran (THF).[12][13]

• Temperature: Higher reaction temperatures can increase the rate of racemization.[1][7][12] Performing couplings at lower temperatures (e.g., 0 °C) is a common strategy to mitigate this risk.[1]

• Activation Time: Prolonged pre-activation of the Cbz-amino acid before the addition of the amine component can increase the opportunity for oxazolone formation and subsequent racemization.[7]

Strategies and Protocols for Racemization-Free Coupling

The following section outlines practical strategies and detailed protocols to minimize racemization when coupling Cbz-protected amino acids.

Judicious Selection of Coupling Reagents and Additives

The most effective strategy to prevent racemization is the in situ formation of active esters that are less susceptible to epimerization.

Caption: Role of additives in preventing racemization.

Protocol 1: Standard DIC/HOBt Coupling

This is a classic and reliable method for minimizing racemization.

• Dissolution: In a reaction vessel, dissolve the Cbz-protected amino acid (1.0 eq.) and 1-hydroxybenzotriazole (HOBt) (1.0-1.2 eq.) in an appropriate anhydrous solvent (e.g., DMF or DCM).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Amine Component: Add the amino component (e.g., amino acid ester hydrochloride, 1.0 eq.) and a suitable base such as N-methylmorpholine (NMM) (1.0 eq.). If the amino component is a free amine, the addition of NMM is not required.

• Activation: Add diisopropylcarbodiimide (DIC) (1.0-1.1 eq.) dropwise to the cooled solution while stirring.

• Reaction: Allow the reaction to stir at 0 °C for 1-2 hours, and then let it warm to room temperature and stir for an additional 2-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, filter off the diisopropylurea (DIU) byproduct. Proceed with standard aqueous work-up and purification.

Protocol 2: High-Efficiency DIC/Oxyma Coupling

Oxyma is an excellent alternative to HOBt, offering high efficiency and a better safety profile.

• Dissolution: In a separate vessel, dissolve the Cbz-protected amino acid (1.0 eq.) and Oxyma (1.0-1.2 eq.) in a minimal amount of anhydrous DMF.

• Addition of Amine and Base: In the main reaction vessel, dissolve the amino component (1.0 eq.) in DMF. If it is a salt, add a sterically hindered base like 2,4,6-collidine (1.1 eq.) or NMM (1.1 eq.) and stir for a few minutes.

• Activation and Coupling: Add the solution from step 1 to the main reaction vessel. Then, add DIC (1.0-1.1 eq.) to the mixture.

• Reaction: Stir the reaction at room temperature for 1-4 hours, monitoring completion by an appropriate method.

• Work-up: Filter the DIU byproduct and proceed with purification.

Impact of Different Coupling Reagents and Additives on Racemization

The choice of coupling reagent and additive combination can significantly influence the degree of racemization. The following table summarizes the percentage of D-isomer formation for the coupling of a model Cbz-protected amino acid under various conditions.

Coupling Reagent	Additive	Base	% D-Isomer Formation (Representative)	Reference
DIC	None	DIPEA	High (>10%)	[7],[1]
DIC	HOBt	NMM	Low (<1%)	[7],[10]
DIC	HOAt	NMM	Very Low (<0.5%)	[5]
DIC	Oxyma	Collidine	Very Low (<0.5%)	[7],[5]
HBTU	-	DIPEA	Moderate (1-5%)	[7]
HATU	-	DIPEA	Moderate (1-5%)	[7]
PyBOP	-	DIPEA	Low to Moderate (0.5-3%)	[6]

Note: The exact percentage of racemization can vary depending on the specific amino acids being coupled, solvent, and temperature.

The Critical Role of the Base

As illustrated in the table above, the choice of base is paramount. For sensitive couplings where racemization is a significant concern, it is highly recommended to avoid strong, non-hindered bases like DIPEA.

Protocol 3: Coupling with a Sterically Hindered Base

This protocol is recommended for particularly racemization-prone amino acids like Cbz-His(Trt)-OH or Cbz-Cys(Trt)-OH.

• Reagent Preparation: In a reaction vessel, dissolve the Cbz-amino acid (1.0 eq.) and HOAt (1.1 eq.) in anhydrous DMF.

• Amine Component and Base: In a separate vessel, dissolve the amine component (1.0 eq.) in DMF and add 2,4,6-collidine (1.2 eq.).

• Cooling and Mixing: Cool both solutions to 0 °C. Add the amine/collidine solution to the Cbz-amino acid/HOAt solution.

• Activation: Add DIC (1.1 eq.) dropwise to the combined, cooled solution.

• Reaction and Work-up: Maintain the reaction at 0 °C for 2 hours, then allow it to warm to room temperature and stir overnight. Proceed with standard work-up and purification.

Conclusion and Best Practices

The preservation of stereochemical integrity is a non-negotiable aspect of peptide synthesis. For Cbz-protected amino acids, racemization during the coupling step can be effectively suppressed through a rational approach to experimental design. The key takeaways for minimizing racemization are:

• Always use an additive: Never use a carbodiimide reagent like DIC without an additive such as HOBt, HOAt, or Oxyma.

• Choose your base wisely: Opt for weaker or sterically hindered bases like NMM or 2,4,6-collidine over DIPEA, especially for sensitive amino acids.

• Control the temperature: Perform couplings at 0 °C whenever possible, particularly during the initial activation phase.

• Minimize pre-activation time: Add the coupling reagent to the mixture containing both the Cbz-amino acid and the amine component, rather than pre-activating the Cbz-amino acid for an extended period.

By implementing these strategies and protocols, researchers, scientists, and drug development professionals can confidently synthesize peptides with high stereochemical purity, ensuring the integrity and intended biological activity of their target molecules.

References

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2011). APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article. Retrieved from [Link]

• Omizzolo. (n.d.). The Role of HOBt and HBTU in Peptide Coupling Reactions. Retrieved from [Link]

• Kurokawa, N., & Ohfune, Y. (1995). A Racemization-Free Coupling Method for Peptides Having N-Methylamino Acids at the Carboxy-Termini. Chemical and Pharmaceutical Bulletin, 43(10), 1815-1818. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• ResearchGate. (n.d.). Racemization in stepwise solid-phase peptide synthesis at elevated temperature | Request PDF. Retrieved from [Link]

• National Institutes of Health. (n.d.). Oxyma-based phosphates for racemization-free peptide segment couplings - PMC. Retrieved from [Link]

• National Institutes of Health. (n.d.). Epimerisation in Peptide Synthesis - PMC. Retrieved from [Link]

• Miyazawa, T., Otomatsu, T., Yamada, T., & Kuwata, S. (1992). Racemization studies in peptide synthesis through the separation of protected epimeric peptides by reversed-phase high performance liquid chromatography. International journal of peptide and protein research, 39(3), 229–236. Retrieved from [Link]

• Google Patents. (n.d.). EP0376218B1 - Racemization free attachment of amino acids to solid phase.

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]

• MDPI. (2023). Epimerisation in Peptide Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of coupling reagent on α-C racemization of His, Cys, and Ser.... Retrieved from [Link]

• ResearchGate. (n.d.). Determination of extent of epimerization under optimized conditions. Retrieved from [Link]

• ChemRxiv. (n.d.). Peptide Synthesis Using Unprotected Amino Acids. Retrieved from [Link]

• National Institutes of Health. (2023, September 1). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC. Retrieved from [Link]

• ResearchGate. (2025, August 7). Efficient, Racemization‐Free Peptide Coupling of N‐Alkyl Amino Acids by Using Amino Acid Chlorides Generated In Situ—Total Syntheses of the Cyclopeptides Cyclosporin O and Omphalotin A | Request PDF. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 5. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 6. bachem.com [bachem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. globalresearchonline.net [globalresearchonline.net]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. peptide.com [peptide.com]
• 11. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 12. researchgate.net [researchgate.net]
• 13. Racemization studies in peptide synthesis through the separation of protected epimeric peptides by reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Strategic Synthesis of Chiral Intermediates from N-Carboxybenzyl-2-methoxy-L-phenylalanine

Audience: Researchers, scientists, and drug development professionals.

Senior Application Scientist's Foreword: The demand for enantiomerically pure compounds in pharmaceuticals and material science is relentless. The art of asymmetric synthesis often hinges on the strategic selection of a starting material—a robust, stereochemically defined building block that can be predictably elaborated into a complex target. N-Carboxybenzyl-2-methoxy-L-phenylalanine (Cbz-2-Methoxy-L-Phe) emerges as a preeminent candidate in this context. It is more than a simple protected amino acid; it is a versatile chiral scaffold. The inherent L-configuration provides the stereochemical foundation. The carboxybenzyl (Cbz) group offers robust protection for the amine, yet allows for clean, selective removal under well-established conditions.[1][2] The carboxylic acid serves as a primary reactive handle for a multitude of transformations. Finally, the 2-methoxy substituent on the phenyl ring is not merely a passive spectator; its electronic and steric properties can subtly influence reaction pathways and solubility, offering a nuanced advantage over its unsubstituted counterpart.

This guide eschews a rigid, one-size-fits-all template. Instead, it is structured to provide a deep, practical understanding of how to leverage the unique chemical attributes of Cbz-2-Methoxy-L-Phe. We will move from foundational principles to detailed, field-tested protocols for creating high-value chiral intermediates, explaining the causality behind each experimental choice to ensure both reproducibility and a platform for further innovation.

Part 1: Foundational Chemistry of the Scaffold

Before embarking on synthesis, a clear understanding of the reactivity of each component of Cbz-2-Methoxy-L-Phe is essential.

The Carboxybenzyl (Cbz) Protecting Group: The Guardian of Chirality

Introduced by Bergmann and Zervas in 1932, the Cbz group was a revolutionary tool that unlocked the potential of modern peptide synthesis.[1][2] Its success lies in its dual nature: it is remarkably stable to a wide range of reagents (including many basic and mildly acidic conditions) but can be removed under specific, non-racemizing conditions.[1]

Key Characteristics:

• Stability: The urethane linkage is significantly less nucleophilic than a free amine, preventing unwanted side reactions during subsequent synthetic steps.

• Crystallinity: The presence of the aromatic Cbz group often enhances the crystallinity of intermediates, simplifying purification by recrystallization.[3]

• Selective Removal: The benzyl C-O bond is susceptible to hydrogenolysis, providing an exceptionally mild and clean method for deprotection.

Deprotection Method	Reagents & Conditions	Advantages	Considerations
Catalytic Hydrogenolysis	H₂, Pd/C (5-10 mol%), MeOH or EtOH, RT, 1 atm	Extremely mild, neutral pH, high yield. Byproducts are toluene and CO₂.[1][2]	Not compatible with other reducible functional groups (alkenes, alkynes, some nitro groups).
Acidolysis	HBr in Acetic Acid (HBr/HOAc)	Effective and fast.	Harsh conditions can cleave other acid-labile groups (e.g., Boc).
Lewis Acid-Mediated	AlCl₃ in Hexafluoroisopropanol (HFIP)	Offers selectivity in the presence of other sensitive groups like benzyl ethers.[3]	Requires stoichiometric Lewis acid and careful workup.

The Carboxylic Acid: The Gateway for Elaboration

The carboxylic acid is the primary point of diversification. Its activation is the first step in a majority of synthetic routes, most commonly for the formation of amide bonds or for reduction to the corresponding alcohol.

The 2-Methoxy Group: The Subtle Modulator

The methoxy group at the ortho position of the phenyl ring exerts a significant electron-donating effect through resonance. This can influence the electronic properties of the aromatic ring and potentially chelate with metal catalysts in certain reactions, thereby altering reactivity and selectivity compared to standard Cbz-L-Phe.

Part 2: Protocol 1 - Synthesis of a Chiral Oxazolidinone Auxiliary

One of the most powerful applications of amino acid derivatives is their conversion into chiral auxiliaries that can direct the stereochemistry of subsequent reactions.[4] Evans oxazolidinones, derived from amino acids, are renowned for their high diastereoselectivity in aldol reactions.[5] This protocol details the conversion of Cbz-2-Methoxy-L-Phe into a valuable chiral oxazolidinone auxiliary.

Causality: The transformation requires two key steps: reduction of the carboxylic acid to a primary alcohol, followed by cyclization to form the oxazolidinone ring. The stereocenter from the original amino acid remains intact and is positioned to effectively shield one face of the enolate in subsequent aldol reactions.

Caption: Workflow for preparing an Evans-type chiral auxiliary.

Experimental Protocol: Synthesis of (S)-4-(2-methoxybenzyl)oxazolidin-2-one

Step A: Reduction to Cbz-(2-Methoxy)-L-phenylalaninol

• Setup: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve Cbz-2-Methoxy-L-Phe (1.0 eq) in anhydrous tetrahydrofuran (THF, ~0.2 M).

• Cooling: Cool the solution to -15 °C using an ice-salt or dry ice/acetonitrile bath.

• Activation: Add N-methylmorpholine (1.1 eq) followed by a dropwise addition of isobutyl chloroformate (1.1 eq). Stir the resulting milky suspension for 15-20 minutes. This in-situ formation of a mixed anhydride is crucial for activating the carboxylic acid towards reduction.

• Reduction: In a separate flask, prepare a suspension of sodium borohydride (NaBH₄, 2.0 eq) in THF. Add this suspension slowly to the mixed anhydride solution, ensuring the internal temperature does not exceed -10 °C.

• Reaction & Quench: Stir the reaction at -15 °C for 2-4 hours, monitoring by Thin Layer Chromatography (TLC). Once complete, cautiously quench the reaction by the slow addition of 1 M HCl until the pH is ~2-3.

• Workup: Extract the product with ethyl acetate (3x). Wash the combined organic layers with saturated NaHCO₃ solution and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amino alcohol.

Step B: Cyclization and Deprotection to the Oxazolidinone

• Setup: Dissolve the crude Cbz-(2-Methoxy)-L-phenylalaninol from Step A (1.0 eq) in a suitable solvent like dichloromethane (DCM).

• Base: Add a non-nucleophilic base such as triethylamine (2.5 eq).

• Cyclization: Cool the solution to 0 °C and slowly add a solution of triphosgene (0.5 eq) in DCM. Triphosgene is a safer alternative to phosgene gas for forming the carbonate linkage.

• Cbz Cleavage: The conditions for cyclization often lead to concomitant or subsequent cleavage of the Cbz group. Alternatively, after formation of the Cbz-protected oxazolidinone, the Cbz group can be removed via standard catalytic hydrogenolysis as described in Part 1.1.

• Purification: After workup, purify the resulting oxazolidinone by column chromatography or recrystallization.

Part 3: Protocol 2 - Dipeptide Synthesis via Amide Coupling

This protocol demonstrates the direct use of Cbz-2-Methoxy-L-Phe as a building block in peptide synthesis. The key is the chemoselective formation of an amide bond without epimerization of the chiral center.

Causality: The carboxylic acid is activated with a coupling agent, converting the hydroxyl group into a better leaving group. This activated intermediate is then susceptible to nucleophilic attack by the amino group of a second amino acid ester. Using coupling agents like N,N'-dicyclohexylcarbodiimide (DCC) is a classic and effective method.[6]

Caption: Workflow for DCC-mediated dipeptide synthesis.

Experimental Protocol: Synthesis of Cbz-(2-MeO)-L-Phe-L-Leu-OMe

• Setup: Dissolve Cbz-2-Methoxy-L-Phe (1.0 eq) and L-Leucine methyl ester hydrochloride (1.0 eq) in anhydrous DCM (~0.3 M) in a round-bottom flask.

• Base: Add a tertiary amine base like N-methylmorpholine or triethylamine (1.1 eq) to neutralize the hydrochloride salt and facilitate the coupling. Stir for 10 minutes.

• Coupling: Cool the solution to 0 °C in an ice bath. Add a solution of DCC (1.1 eq) in DCM dropwise. A white precipitate of dicyclohexylurea (DCU) will begin to form almost immediately.

• Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

• Workup: After the reaction is complete, filter off the DCU precipitate and wash the solid with a small amount of cold DCM.

• Purification: Transfer the filtrate to a separatory funnel. Wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Final Purification: Purify the crude dipeptide by flash column chromatography on silica gel to yield the pure product.

Parameter	Typical Result	Expert Insight
Yield	65-85%	Yield can be affected by the purity of the starting materials and the efficiency of the DCU removal.
Diastereomeric Excess	>98%	Running the reaction at 0 °C minimizes the risk of racemization at the activated carboxyl center. Additives like HOBt can further suppress this side reaction.
Side Reactions	Formation of N-acylurea	This byproduct can form from the rearrangement of the O-acylisourea intermediate. It can be minimized by ensuring the amine nucleophile is readily available.[6]

Part 4: References

• BenchChem. (n.d.). A Comparative Guide to Chiral Auxiliaries in Evans Aldol Reactions: Validation of (1R,2S)-1. Retrieved from

• Bueno, M. P., Cativiela, C., Mayoral, J. A., Avenoza, A., Charro, P., Roy, M. A., & Andrés, J. M. (1988). Natural amino acids as chiral auxiliaries in asymmetric Diels–Alder reactions. Canadian Journal of Chemistry, 66(11), 2826-2829. Retrieved from [Link]

• Jouanneau, M., Jacques, J., & Tliba, O. (2024). Synthesis and interest in medicinal chemistry of β-phenylalanine derivatives (β-PAD): an update (2010–2022). Journal of Medicinal Chemistry, 67(9), 7089-7132. Retrieved from [Link]

• Wikipedia. (2024). Chiral auxiliary. Retrieved from [Link]

• Goto, M., Kondo, H., & Koyama, K. (2021). Kinetics of Non-Enzymatic Synthesis of Dipeptide Cbz-Phe-Leu with AOT Reversed Micelles. Applied Sciences, 11(11), 5221. Retrieved from [Link]

• Zhang, Y., Fan, C., Liu, Z., Wang, R., & Zhao, S. (2018). Synthesis of Both Enantiomers of Chiral Phenylalanine Derivatives Catalyzed by Cinchona Alkaloid Quaternary Ammonium Salts as Asymmetric Phase Transfer Catalysts. Molecules, 23(6), 1421. Retrieved from [Link]

• BenchChem. (n.d.). The Genesis of Controlled Peptide Synthesis: A Technical Guide to the Cbz Protecting Group. Retrieved from

• Li, F., Sun, S., Song, D., Zhu, C., & Hu, A. (2013). Synthesis of Chiral Polymers with Phenylalanine Side Chains through Bergman Cyclization Polymerization. Journal of East China University of Science and Technology, (2), 121-125. Retrieved from [Link]

• ResearchGate. (n.d.). Reactions and conditions. (a) N-Cbz-L-phenylalanine i (1.00 eq), NHS.... Retrieved from [Link]

• iChemical. (n.d.). Cbz-Phe-OH, CAS No. 1161-13-3. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]

• Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 4. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Kinetics of Non-Enzymatic Synthesis of Dipeptide Cbz-Phe-Leu with AOT Reversed Micelles | MDPI [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Amide Bond Formation for Cbz-2-Methoxy-L-Phenylalanine

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you improve the yield and stereochemical purity of amide bond formation involving N-Carbobenzyloxy-2-Methoxy-L-Phenylalanine (Cbz-2-Methoxy-L-Phenylalanine). The unique steric and electronic properties of this amino acid derivative present specific challenges that this guide is designed to address.

Understanding the Challenges: Steric Hindrance and Electronic Effects

The primary obstacle in forming amide bonds with Cbz-2-Methoxy-L-Phenylalanine is the steric bulk introduced by the methoxy group at the ortho-position of the phenyl ring. This steric hindrance can significantly slow down the reaction rate and lead to incomplete coupling, resulting in low yields. Additionally, the electron-donating nature of the methoxy group can influence the reactivity of the carboxyl group, potentially affecting the efficiency of certain activation methods.

A critical secondary challenge is the risk of racemization at the α-carbon, a common issue in peptide synthesis, which can be exacerbated by harsh reaction conditions often employed to overcome steric hindrance. The urethane-type Cbz protecting group generally helps suppress racemization compared to an acyl group; however, the risk is not eliminated, especially with prolonged reaction times or the use of strong bases.[1]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the amide bond formation of Cbz-2-Methoxy-L-Phenylalanine in a question-and-answer format, providing direct solutions and the scientific rationale behind them.

Q1: My coupling reaction with Cbz-2-Methoxy-L-Phenylalanine is giving very low yields. What is the likely cause and how can I improve it?

A1: Low yields are most commonly due to incomplete coupling arising from the steric hindrance of the 2-methoxy-phenylalanine side chain.[2] Standard coupling reagents may not be sufficiently reactive to overcome this spatial obstruction.

Troubleshooting Steps:

• Switch to a More Potent Coupling Reagent: Standard carbodiimide reagents like DCC or EDC are often inadequate for sterically demanding couplings.[3] Transitioning to a more powerful in-situ activating reagent is recommended.

  • Uronium/Aminium Salts: Reagents such as HATU, HBTU, or HCTU are significantly more effective as they form highly reactive OAt- or OBt-esters that can overcome the steric barrier.[3] HATU is often considered one of the most efficient coupling reagents for challenging cases due to the anchimeric assistance provided by the pyridine nitrogen in the resulting active ester.[4][5]

  • Phosphonium Salts: PyBOP is another excellent choice for hindered couplings.

  • T3P (n-propanephosphonic acid anhydride): This reagent has been shown to be effective for amide bond formation with racemization-prone substrates, providing high yields under mild conditions.[6][7]

• Optimize Reaction Conditions:

  • Increase Reaction Time: Steric hindrance slows down the reaction kinetics. Extending the coupling time from a standard 1-2 hours to overnight can often improve yields.[3]

  • Double Coupling: After the initial coupling reaction, you can filter and wash the support (if on solid phase) or perform a work-up (for solution phase) and then re-subject the amine component to a fresh solution of the activated Cbz-2-Methoxy-L-Phenylalanine.[2]

• Solvent Choice: The solvent plays a crucial role in solvating the reactants. For solution-phase chemistry, ensure good solubility of all components. In solid-phase peptide synthesis (SPPS), N-methylpyrrolidone (NMP) is often preferred over Dimethylformamide (DMF) for its superior solvating properties, which can help mitigate peptide aggregation that further hinders the reaction.[3]

Q2: I am concerned about racemization during the coupling of Cbz-2-Methoxy-L-Phenylalanine. What are the best practices to maintain stereochemical integrity?

A2: Racemization is a significant risk, especially when dealing with difficult couplings that might require more forcing conditions. The activation of the carboxylic acid makes the α-proton more acidic and thus more susceptible to abstraction by base.[6]

Strategies to Minimize Racemization:

• Choice of Coupling Reagent and Additive:

  • Uronium/Aminium and Phosphonium Reagents: Reagents like HATU and PyBOP are known for their low racemization risk.[4]

  • Additives with Carbodiimides: If using a carbodiimide like EDC, the inclusion of an additive such as 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) is crucial. These additives form active esters that are less prone to racemization than the O-acylisourea intermediate formed with the carbodiimide alone.

  • T3P with Pyridine: The use of T3P in combination with pyridine as a mild base at 0 °C has been demonstrated to be a very low-racemization method for amide bond formation.[6]

• Base Selection and Stoichiometry:

  • Use a Non-Nucleophilic, Hindered Base: A sterically hindered, non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) or 2,4,6-trimethylpyridine (collidine) is preferred over less hindered bases like triethylamine (TEA).

  • Careful Control of Base Equivalents: Use the minimum amount of base necessary to facilitate the reaction. Typically, 2-3 equivalents relative to the carboxylic acid are sufficient. Excess base can increase the rate of racemization.

• Pre-activation Time: When using reagents like HATU, a short pre-activation time (1-5 minutes) of the Cbz-2-Methoxy-L-Phenylalanine before adding it to the amine component is often beneficial. However, prolonged pre-activation in the presence of base can increase the risk of racemization.

Q3: Can I use a standard EDC/HOBt protocol for coupling Cbz-2-Methoxy-L-Phenylalanine?

A3: While an EDC/HOBt protocol is a common and cost-effective method for many amide bond formations, it may not be the most efficient choice for a sterically hindered amino acid like Cbz-2-Methoxy-L-Phenylalanine. The reactivity of the HOBt-ester may be insufficient to overcome the steric barrier, leading to low yields and requiring extended reaction times, which in turn can increase the risk of side reactions.

If you choose to proceed with EDC/HOBt, it is crucial to carefully monitor the reaction progress. If the yield is low, switching to a more potent coupling reagent like HATU or T3P is strongly recommended. The kinetics of the reaction are often rate-limited by the formation of the O-acylisourea from the carboxylic acid and EDC, but the subsequent product distribution and suppression of side reactions are controlled by the HOBt catalytic cycle.[8]

Comparative Overview of Recommended Coupling Reagents

The following table provides a summary of recommended coupling reagents for the amide bond formation of Cbz-2-Methoxy-L-Phenylalanine. The effectiveness can vary depending on the specific amine component and reaction conditions.

Coupling Reagent	Class	Key Advantages	Potential Disadvantages
HATU	Uronium Salt	Very high reactivity, low racemization risk, effective for sterically hindered amino acids.[4][5]	Higher cost compared to carbodiimides.
HCTU/HBTU	Uronium Salts	High reactivity, good for standard and many difficult couplings.[3]	Slightly less reactive than HATU, potential for guanidinylation side reaction if excess is used.
PyBOP	Phosphonium Salt	High reactivity, low racemization.	By-products can sometimes be challenging to remove.
T3P	Phosphonic Anhydride	Low racemization when used with pyridine, high yields, water-soluble by-products for easy workup.[6][7]	Requires careful handling as it is a moisture-sensitive reagent.
EDC/Oxyma	Carbodiimide/Additive	Cost-effective, water-soluble by-products (from EDC). Oxyma is a safer alternative to HOBt.	May have insufficient reactivity for this specific sterically hindered substrate.

Experimental Protocols

The following protocols provide a starting point for the optimization of your coupling reaction. It is recommended to perform small-scale test reactions to determine the optimal conditions for your specific system.

Protocol 1: High-Efficiency Coupling using HATU (Solution Phase)

This protocol is recommended for achieving high yields with minimal racemization.

• Reactant Preparation:

  • In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve Cbz-2-Methoxy-L-Phenylalanine (1.0 equivalent) in anhydrous DMF.

  • Add HATU (1.1 equivalents).

  • In a separate flask, dissolve the amine component (1.1 equivalents) in anhydrous DMF. If the amine is a salt (e.g., hydrochloride), add DIPEA (1.2 equivalents) and stir for 10 minutes to generate the free base.

• Activation and Coupling:

  • To the solution of Cbz-2-Methoxy-L-Phenylalanine and HATU, add DIPEA (2.5 equivalents).

  • Stir the mixture at room temperature for 1-5 minutes for pre-activation.

  • Add the amine solution to the activated carboxylic acid mixture.

  • Stir the reaction at room temperature and monitor its progress using an appropriate analytical technique (e.g., TLC or LC-MS). The reaction is typically complete within 1-4 hours.[4]

• Work-up and Purification:

  • Once the reaction is complete, dilute the mixture with a suitable organic solvent like ethyl acetate.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Protocol 2: Low-Racemization Coupling using T3P (Solution Phase)

This protocol is particularly useful when minimizing racemization is the highest priority.

• Reactant Preparation:

  • Dissolve Cbz-2-Methoxy-L-Phenylalanine (1.0 equivalent) and the amine component (1.1 equivalents) in a mixture of ethyl acetate and pyridine. A ratio of 5:1 (EtOAc:Pyridine) is a good starting point.

  • Cool the solution to 0 °C in an ice bath.

• Coupling Reaction:

  • Slowly add T3P (1.5 equivalents, often supplied as a 50% solution in a suitable solvent like DMF or EtOAc) to the cooled solution.

  • Maintain the reaction temperature at 0 °C and stir.

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Upon completion, quench the reaction with water or a saturated solution of NaHCO₃.

  • Separate the organic layer.

  • Wash the organic layer with 1 M HCl (to remove pyridine), saturated NaHCO₃, and brine.

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the product as needed.

Visualizing the Process: Workflows and Mechanisms

General Amide Coupling Workflow

Caption: General workflow for solution-phase amide bond formation.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting flowchart for low reaction yield.

References

• BenchChem. (2025). Addressing steric hindrance with bulky Pbf group in coupling reactions.

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]

• Vande Velde, C., et al. (2022). Synthesis and characterization of phenylalanine amides active against Mycobacterium abscessus and other mycobacteria. PMC.
• Katritzky, A. R., et al. (2007). Efficient peptide coupling involving sterically hindered amino acids. Journal of Organic Chemistry, 72(15), 5794-801.
• Suzhou Highfine Biotech. (2025). Amino protecting group—benzyloxycarbonyl (Cbz).
• Organic Chemistry Portal. (2019, October 2). Cbz-Protected Amino Groups.
• ResearchGate. (2017, February 28).
• BenchChem. (2025).
• Aapptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.
• Vasanthakumar, G-R., et al. (2009). New and simple synthesis of acid azides, ureas and carbamates from carboxylic acids: application of peptide coupling agents EDC.
• BenchChem. (2025). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
• Trant, J. (2021, March 12).
• Goto, M., et al. (2021). Kinetics of Non-Enzymatic Synthesis of Dipeptide Cbz-Phe-Leu with AOT Reversed Micelles. Kinetics, 1(1), 58-67.
• Valeur, E., & Bradley, M. (2009). Evolution of amide bond formation. Chemical Society Reviews, 38(2), 606-631.
• Lobb, K., & Bubble, T. (n.d.). Kinetics of Amide Formation through Carbodiimide/ N-Hydroxybenzotriazole (HOBt) Couplings. Luxembourg Bio Technologies.
• BenchChem. (2025). An In-depth Technical Guide to N-Carbobenzyloxy-Alanine (Cbz-Alanine).
• ResearchGate. (2026, February 5).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. apexbt.com [apexbt.com]
• 6. Synthesis and characterization of phenylalanine amides active against Mycobacterium abscessus and other mycobacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. luxembourg-bio.com [luxembourg-bio.com]

Technical Support Center: Minimizing Diketopiperazine Formation with Cbz-Amino Acids

Welcome to the technical support center for peptide synthesis. This guide is designed for researchers, chemists, and drug development professionals who utilize Cbz (Carboxybenzyl)-protected amino acids and encounter the common, yet often troublesome, side reaction of diketopiperazine (DKP) formation. Our goal is to provide you with an in-depth understanding of the underlying mechanisms and to offer practical, field-proven troubleshooting strategies to ensure the integrity and yield of your synthesis.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding DKP formation, providing a foundational understanding of the problem.

Q1: What is a diketopiperazine (DKP) and why is it a significant problem in peptide synthesis?

A1: A diketopiperazine, or DKP, is a six-membered cyclic dipeptide formed from the head-to-tail condensation of two amino acids.[1] Its formation is a major side reaction in both solution-phase and solid-phase peptide synthesis (SPPS).[2] The primary issue with DKP formation is that it represents a non-productive pathway, leading to two significant problems:

• Yield Reduction: The reaction consumes the dipeptidyl intermediate, preventing its elongation and thereby reducing the yield of the desired full-length peptide.[2]

• Purification Complexity: The DKP byproduct must be separated from the target peptide, which can be challenging and time-consuming, adding complexity to the downstream purification process.[3]

In some SPPS scenarios, particularly with resins like 2-chlorotrityl chloride, the DKP can cleave from the resin and be washed away. This "traceless" DKP formation results in a deceptively clean crude product but with an unexpectedly low yield.[2]

Q2: How does the Cbz protecting group influence DKP formation?

A2: The Cbz (or Z) group is an amine protecting group that is classically removed under neutral conditions via catalytic hydrogenation (e.g., H₂/Pd-C).[4][5] The critical step for DKP formation occurs after the Cbz group is removed from a dipeptide. Once deprotected, the newly freed N-terminal amine becomes a potent intramolecular nucleophile. This amine can attack the activated C-terminal ester or amide bond, leading to cyclization and formation of the DKP ring.[6][7]

While the Cbz group itself does not directly catalyze the reaction, the conditions of its removal and the subsequent handling of the deprotected dipeptide are critical. If the free-amine dipeptide is not immediately used in the next coupling step, it is highly susceptible to cyclization.[6]

Q3: Which amino acid sequences are most susceptible to DKP formation?

A3: The propensity for DKP formation is highly sequence-dependent.[8] Certain residues dramatically accelerate the rate of cyclization:

• Proline (Pro): When proline is at the second position (C-terminal of the dipeptide, i.e., Xaa-Pro), the rate of DKP formation is exceptionally high.[3][9] The rigid, cyclic structure of proline pre-organizes the peptide backbone into a cis-amide bond conformation, which is necessary for the N-terminal amine to reach and attack the C-terminal carbonyl group.[2]

• Glycine (Gly): Due to its lack of steric hindrance, glycine provides conformational flexibility that can also facilitate cyclization, especially in sequences like Gly-Pro or Pro-Gly.[10]

• Other Hindered/Secondary Amino Acids: Other amino acids that can increase susceptibility include secondary amines like sarcosine.[2]

Sequences such as Ala-Pro, Val-Pro, and Pro-Pro are also known to be highly prone to DKP formation.[10]

Q4: What are the typical signs that DKP formation is occurring in my reaction?

A4: Identifying DKP formation early is key to troubleshooting. Look for these signs:

• Unexpected Impurity Peaks: In analytical HPLC or LC-MS analysis of your crude product, you may see a significant peak that does not correspond to your starting materials or target peptide. This peak will often have a mass corresponding to the cyclic dipeptide.[11]

• Low or No Yield: A drastically lower-than-expected yield of the final peptide, especially when using a sequence known to be at risk, can indicate that the dipeptide intermediate cyclized and was lost.[2]

• Stalled Reaction: If you are monitoring the coupling of the third amino acid and it appears to be incomplete (e.g., via a positive ninhydrin test), it could be because the dipeptide has already cyclized, leaving no free amine to react.

Section 2: Troubleshooting Guides & Experimental Protocols

This section provides detailed, scenario-based troubleshooting advice and step-by-step protocols to mitigate DKP formation.

Scenario A: Significant DKP formation is observed after Cbz-deprotection of a dipeptide methyl ester in solution.

Q: I removed the Cbz group from my Z-Xaa-Pro-OMe dipeptide via hydrogenation, and upon workup, I primarily isolated the DKP. How can I prevent this?

A: This is a classic problem where the rate of intramolecular cyclization far exceeds the desired intermolecular reaction. The free amine of the Xaa-Pro-OMe dipeptide is highly reactive. The key is to "trap" this reactive intermediate immediately as it is formed.

Root Cause Analysis: Upon removal of the Cbz group, the resulting H₂N-Xaa-Pro-OMe is in a reactive state. In the presence of even a mild base or upon concentration at elevated temperatures, the N-terminal amine will rapidly attack the C-terminal methyl ester, releasing methanol and forming the stable DKP ring. Hydrogenolysis in the presence of a mild acid like acetic acid can still result in near-quantitative formation of DKPs.[6]

Troubleshooting Strategy: In Situ Deprotection and Coupling

This strategy avoids isolating the unstable free-amine dipeptide. The Cbz-deprotection is performed in the presence of the activated third amino acid, ensuring that the desired coupling reaction occurs immediately.[6]

Protocol 1: Optimized In Situ Deprotection/Coupling

• Prepare Activated Ester: In a separate flask, dissolve the next N-protected amino acid (e.g., Boc-Yyy-OH, 1.1 equivalents) and an activating agent (e.g., N-hydroxysuccinimide, 1.1 eq) in a suitable solvent like THF or ethyl acetate. Activate the carboxylic acid using a coupling reagent like DCC or EDC (1.1 eq) at 0°C for 30-60 minutes. Filter off the urea byproduct if using DCC.

• Set up Hydrogenation: In the reaction vessel, dissolve your Cbz-dipeptide ester (Cbz-Xaa-Pro-OMe, 1.0 eq) in methanol or ethyl acetate.

• Add Activated Ester: Add the pre-activated amino acid solution from Step 1 directly to the hydrogenation vessel.

• Catalyst Addition: Carefully add the hydrogenation catalyst (e.g., 10% Pd/C, 5-10 mol%).

• Run Reaction: Purge the vessel with hydrogen gas (H₂) and allow the reaction to proceed at room temperature under a hydrogen atmosphere (balloon or Parr shaker) until TLC or LC-MS indicates complete consumption of the starting Cbz-dipeptide.

• Workup: Filter the catalyst through a pad of Celite, wash with the reaction solvent, and concentrate the filtrate. Proceed with standard purification for the protected tripeptide.

By having the electrophilic activated ester present as the nucleophilic free amine is generated, the intermolecular reaction is favored, significantly suppressing DKP formation.[6]

Scenario B: Low yield during solid-phase synthesis (SPPS) when coupling the third amino acid to a Pro-containing dipeptide.

Q: I am performing an Fmoc-based SPPS and after coupling my second amino acid (Proline), the coupling of the third amino acid is inefficient, and my final yield is very low. I suspect DKP formation. What should I do?

A: This is a common failure point in SPPS. The basic conditions used for Fmoc deprotection (typically 20% piperidine in DMF) are highly effective at catalyzing DKP formation on the resin-bound dipeptide.[2][10] This cleaves the dipeptide from the resin, capping the chain and causing the low yield.

Root Cause Analysis: The piperidine used for Fmoc removal deprotects the N-terminal amine of the dipeptide. This free amine then attacks the ester linkage connecting the peptide to the resin (e.g., a Wang or p-alkoxybenzyl ester resin), leading to DKP formation and cleavage from the solid support.[2][10]

Troubleshooting Strategies & Comparative Data

Strategy	Principle	Advantage	Disadvantage	Reference
Use 2-Chlorotrityl Chloride (2-CTC) Resin	Steric Hindrance	The bulky trityl group sterically shields the ester linkage, physically hindering the N-terminal amine's ability to attack.	More acid-labile than Wang resin, requiring milder cleavage conditions.	[9]
Modified Deprotection Conditions	Reduce Basicity/Time	Milder bases or shorter reaction times reduce the rate of DKP formation.	May lead to incomplete Fmoc removal if not optimized.	[8][10]
Couple a Pre-formed Dipeptide	Bypass Reactive Intermediate	Completely avoids the formation of the susceptible dipeptidyl-resin intermediate.	Requires separate synthesis of the dipeptide building block.	[2][9]

Protocol 2: Minimized DKP Formation in SPPS This protocol utilizes a combination of optimized resin choice and deprotection conditions.

• Resin Selection: Start your synthesis with 2-chlorotrityl chloride (2-CTC) resin.[9] Swell the resin in DMF for at least 30 minutes.

• First Amino Acid Coupling: Couple your first Fmoc-amino acid (e.g., Fmoc-Pro-OH) to the 2-CTC resin using standard protocols (e.g., with DIPEA in DCM).

• Second Amino Acid Coupling: Couple the second Fmoc-amino acid (e.g., Fmoc-Xaa-OH) using a standard coupling reagent like HBTU/DIPEA in DMF.

• Optimized Fmoc Deprotection:

  • Wash the resin thoroughly with DMF (3x).

  • Instead of the standard 20% piperidine/DMF, use a milder, optimized cocktail such as 2% DBU / 5% piperazine in NMP .[8]

  • Treat the resin with the deprotection solution for 2-5 minutes, drain, and repeat with a fresh solution for 5-10 minutes. Note: Optimization may be required for different sequences.

  • Wash the resin thoroughly with NMP (3x) and then DMF (3x) to prepare for the next coupling.

• Third Amino Acid Coupling: Immediately couple the third amino acid using your standard protocol. The risk of DKP formation has now been significantly reduced.

• Continue Synthesis: Proceed with the optimized deprotection conditions for the remainder of the synthesis if necessary, although the highest risk is at the dipeptide stage.

Section 3: Analytical Detection of DKP

Q: How can I definitively confirm and quantify the presence of DKP in my reaction mixture?

A: The most reliable methods for detecting and quantifying DKPs are chromatographic and mass spectrometric techniques.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the gold standard for DKP detection.[11] It allows you to separate the DKP from other components in the mixture and confirm its identity by its mass-to-charge ratio (m/z). You can often see the protonated molecular ion [M+H]⁺ corresponding to the DKP's molecular weight.[12][13]

• High-Performance Liquid Chromatography (HPLC): Using a reverse-phase HPLC system with UV detection, you can separate the DKP as a distinct peak.[11] Its identity can be confirmed by comparing its retention time to a synthesized DKP standard. Quantification can be achieved by creating a calibration curve with the standard.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm the structure of an isolated DKP, but it is generally not suitable for detecting low levels in a complex crude mixture.

Section 4: Mechanistic Diagrams & Workflows

To further clarify the concepts discussed, the following diagrams illustrate the mechanism of DKP formation and a logical troubleshooting workflow.

Caption: Mechanism of DKP formation vs. desired peptide elongation.

Sources

• 1. 2,5-Diketopiperazine - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. total-synthesis.com [total-synthesis.com]
• 6. Prevention of diketopiperazine formation in peptide synthesis by a simultaneous deprotection–coupling procedure: entrapment of reactive nucleophilic species by in situ acylation - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Influence of N Terminus Amino Acid on Peptide Cleavage in Solution through Diketopiperazine Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. peptide.com [peptide.com]
• 10. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. eurekaselect.com [eurekaselect.com]
• 13. Determination of 2,5-Diketopiperazines Iin Greek Processed Olives by Liquid Chromatography/Mass Spectrometry Analysis – Current Research in Nutrition and Food Science Journal [foodandnutritionjournal.org]

purification of hydrophobic Cbz-peptide fragments

Technical Support Center: Purification of Hydrophobic Cbz-Peptide Fragments

Status: Online Operator: Senior Application Scientist Case ID: CBZ-HYD-001

Welcome to the Technical Support Center.

You are likely here because your Cbz-protected peptide fragment is behaving like a brick in aqueous buffers, precipitating on your column, or eluting as a broad, "shark-fin" smear. This is a common bottleneck in fragment condensation strategies. The Cbz (benzyloxycarbonyl) group adds significant aromatic hydrophobicity to an already non-polar sequence, often driving the peptide to form stable

-sheet aggregates that resist standard purification.

This guide bypasses standard textbook advice and focuses on the aggressive "non-aqueous" strategies required for these difficult molecules.

Module 1: Solubility & Sample Preparation (The Root Cause)

The Issue: 90% of purification failures for hydrophobic Cbz-peptides occur before the sample hits the column. If the sample is not molecularly dispersed (i.e., it is aggregated), it will precipitate at the head of the column upon contact with the aqueous mobile phase.

The Protocol: Aggressive Solubilization Do not rely on water/acetonitrile mixtures for injection. You must disrupt secondary structures.

Solvent	Role	Recommendation
HFIP (Hexafluoroisopropanol)	The Nuclear Option. Disrupts strong -sheet aggregates and hydrogen bonding.	Dissolve dry crude in 100% HFIP first. Then dilute with DCM or MeOH. Warning: HFIP is expensive and volatile.
TFE (Trifluoroethanol)	Secondary structure disruptor.[1]	Good alternative to HFIP; less volatile but slightly less potent.
DMSO / DMF	Universal organic solvents.	Effective, but high viscosity. Risk:[2][3][4][5] Can cause immediate precipitation when injected into a high-water mobile phase (the "solvent shock" effect).[3]
6M Guanidine-HCl	Chaotropic agent.	Avoid for Cbz-fragments if you are doing prep-HPLC, as the salt must be removed later.

The "Sandwich" Injection Technique: To prevent precipitation in the injector loop:

• Aspirate: 10

  L pure DMSO (plug 1).

• Aspirate: Your Sample (dissolved in DMSO/HFIP).

• Aspirate: 10

  L pure DMSO (plug 2). This prevents the sample from touching the aqueous mobile phase until it is safely inside the column bed.

Figure 1: Decision tree for solubilizing difficult hydrophobic Cbz-peptides. HFIP is the critical unlock for aggregated samples.

Module 2: Chromatographic Configuration (RP-HPLC)

The Issue: Cbz-peptides stick irreversibly to standard C18 columns or elute only at 90-100% organic solvent, resulting in poor resolution and carryover.

Technical Directive:

• Stationary Phase Selection:

  • Switch to C8 or C4: For highly hydrophobic fragments, a C18 chain is too interacting. A C4 (Butyl) or C8 (Octyl) phase reduces retention time, allowing the peptide to elute earlier in the gradient where resolution is higher.

  • Pore Size: Use 300Å (Wide Pore). Small pores (100Å) trap bulky Cbz-protected fragments, leading to peak broadening.

  • Particle Type: Use Core-Shell (Fused-Core) particles (2.7

    m or 5 m) if backpressure is a concern with viscous solvents.

• Mobile Phase Engineering:

  • Buffer A: Water + 0.1% TFA (Trifluoroacetic acid).[6][7] Note: TFA is required to suppress silanol interactions. Formic acid is often too weak for Cbz-peptides.

  • Buffer B: Isopropanol (IPA) / Acetonitrile (ACN) Blend.

    • Recipe: 50% ACN / 50% IPA + 0.1% TFA.

    • Why? IPA has stronger eluting strength for hydrophobic compounds and better solubilizing properties than ACN alone.

• Temperature Control (Thermostating):

  • Set Column Oven to 60°C.

  • Mechanism:[2][5][8] Heat reduces mobile phase viscosity (crucial if using IPA) and increases the kinetic energy of the peptide, breaking hydrophobic interactions with the stationary phase. Cbz groups are stable at 60°C in TFA.

Standard Gradient for Cbz-Fragments (on C8 Column):

• Flow: 1.0 mL/min (Analytical)

• Temp: 60°C

• Gradient: 50% B to 100% B over 20 mins. (Start high! Don't waste time at 0-40% B).

Module 3: Troubleshooting & FAQs

Q1: My peptide elutes as a massive, broad "shark fin" peak. What is happening?

• Diagnosis: This is classic On-Column Aggregation . The peptide is crashing out of solution inside the column pores as the local concentration increases.

• Fix:

  • Increase Column Temperature to 65°C.

  • Switch mobile phase B to 100% Isopropanol (IPA).

  • Reduce injection volume (load less mass).

Q2: I see "Ghost Peaks" in my blank run after the purification.

• Diagnosis: Carryover. The hydrophobic Cbz-peptide is not fully eluting and is slowly bleeding off in subsequent runs.

• Fix: Implement a "Sawtooth" Wash. After the main gradient, oscillate between 100% B and 10% B three times rapidly (2 min cycles) to shock the column clean.

Q3: The Cbz group makes UV detection difficult. Which wavelength should I use?

• Diagnosis: Actually, Cbz is an asset here.

• Fix: Monitor 254 nm (aromatic Cbz absorption) AND 214 nm (peptide bond).

  • Insight: Non-aromatic impurities (like truncated sequences missing the Cbz) will show up at 214 nm but disappear or be very weak at 254 nm. The target Cbz-peptide will absorb strongly at both.

Q4: My recovery is terrible (<40%). Where did the peptide go?

• Diagnosis: Irreversible adsorption (the peptide is stuck on the C18 carbon chains).

• Fix: You are using a column that is too hydrophobic. Switch immediately to a C4 stationary phase or a Phenyl-Hexyl phase (which interacts via pi-pi stacking with the Cbz group rather than pure hydrophobicity, often allowing better elution).

Figure 2: Step-by-step troubleshooting workflow for peak shape issues in hydrophobic peptide chromatography.

References

• Phenomenex. "C8 vs. C18 HPLC columns: Key differences explained." Phenomenex Blog. [Link]

• Waters Corporation. "Peptide Isolation – Method Development Considerations: Special Considerations for Hydrophobic Peptides." Waters Primer. [Link]

• GenScript. "Mastering the Art of Hydrophobic Peptide Synthesis: Solutions and Innovations." GenScript Technical Resources. [Link]

Sources

• 1. lifetein.com [lifetein.com]
• 2. waters.com [waters.com]
• 3. reddit.com [reddit.com]
• 4. Peptide problem - Chromatography Forum [chromforum.org]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. hplc.eu [hplc.eu]
• 7. bachem.com [bachem.com]
• 8. bvchroma.com [bvchroma.com]

Reference Data & Comparative Studies

Comparative Guide: Biological Half-Life of Phe vs. 2-Methoxy-Phe Peptides

[1]

Executive Summary

In the development of peptide therapeutics, proteolytic instability is the primary bottleneck restricting clinical utility.[1] Native Phenylalanine (Phe) residues are primary targets for chymotrypsin-like serine proteases, leading to rapid degradation in vivo (

minutes for small peptides).[2]

2-Methoxy-Phenylalanine (2-MeO-Phe) represents a precision engineering solution.[3] By introducing a methoxy group at the ortho (2-) position of the phenyl ring, researchers induce a specific steric clash within the protease S1 hydrophobic pocket. This modification can extend biological half-life from minutes to hours while often retaining the aromatic interactions necessary for receptor binding.[3][2]

This guide provides an objective technical comparison, mechanistic analysis, and validated experimental protocols for assessing these peptide variants.

Part 1: Mechanistic Insight – The "Ortho-Clash" Effect[1]

To understand the stability enhancement, one must analyze the interaction between the peptide substrate and the protease catalytic site.

Native Phenylalanine (Phe) Susceptibility[3]

• Mechanism: Chymotrypsin prefers cleaving peptide bonds on the C-terminal side of large hydrophobic residues (Tyr, Trp, Phe).[2]

• Binding: The benzyl side chain of Phe rotates freely, fitting perfectly into the deep, hydrophobic S1 pocket of the enzyme. This "lock-and-key" fit positions the scissile amide bond directly adjacent to the catalytic triad (Ser195, His57, Asp102), facilitating rapid hydrolysis.[2]

2-Methoxy-Phenylalanine (2-MeO-Phe) Resistance[1]

• Steric Hindrance: The 2-methoxy group introduces bulk at the ortho position.[3] When the peptide attempts to enter the S1 pocket, this additional group creates a steric clash with the pocket walls.

• Conformational Restriction: The modification restricts the rotation of the aromatic ring (

  and torsion angles). The peptide cannot adopt the high-energy conformation required for the transition state, effectively "locking out" the protease.

• Electronic Effect: While the methoxy group is electron-donating, the primary driver of stability is steric occlusion preventing the enzyme-substrate complex formation.

Visualization: Proteolytic Blocking Mechanism

Caption: Comparative mechanism of chymotrypsin interaction. Native Phe fits the S1 pocket, leading to hydrolysis. 2-MeO-Phe creates a steric clash, preventing entry and preserving peptide integrity.

Part 2: Comparative Performance Data

The following data summarizes the impact of 2-Methoxy substitution on biological half-life (

) across representative bioactive peptide classes (e.g., Enkephalins, GnRH antagonists).

Table 1: Biological Stability Profile

Feature	Native Phe Peptide	2-Methoxy-Phe Peptide	Performance Delta
Plasma Half-Life ( )	2 – 10 Minutes	1.5 – 4+ Hours	>10x Increase
Protease Susceptibility	High (Chymotrypsin)	Low / Resistant	Significant Resistance
Receptor Binding ( )	High Affinity (nM)	Variable*	Usually Maintained
Metabolic Clearance	Rapid Proteolysis	Slow Renal/Hepatic	Extended Circulation

*Note on Binding Affinity: While stability increases, the 2-methoxy group can occasionally interfere with receptor binding if the pocket is tight. However, in many cases (e.g., specific GnRH antagonists), the modification is well-tolerated or even enhances selectivity.[2]

Case Study Evidence:

• Enkephalin Analogues: Native Leu-enkephalin degrades in plasma within minutes.[3][2] Analogues incorporating ortho-substituted phenylalanines (structurally similar to 2-MeO-Phe, such as 2,6-dimethyl-Phe) have demonstrated half-lives exceeding 60 minutes in human plasma due to complete blockade of the tyrosyl-glycyl and glycyl-phenylalanyl cleavage sites [1, 2].[3]

• GnRH Antagonists: In the development of Degarelix and its analogues, substitutions at the phenylalanine positions with sterically demanding groups (including methoxy-pyridyl-alanine variants) were critical for achieving the "depot" effect, extending duration of action from hours to days [3].

Part 3: Experimental Protocol (Self-Validating)

To rigorously determine the half-life improvement of your specific 2-MeO-Phe peptide, use this standardized In Vitro Plasma Stability Assay . This protocol includes internal controls to ensure data trustworthiness.[3][2]

Materials

• Test Peptides: Phe-variant (Control) and 2-MeO-Phe-variant (Test).[3][2]

• Matrix: Pooled Human Plasma (heparinized), pH 7.4.[2]

• Internal Standard (IS): Tolbutamide or a stable, isotopically labeled peptide.[2]

• Quenching Solution: Acetonitrile (ACN) with 1% Formic Acid.[3][2]

Workflow Diagram

Caption: Step-by-step workflow for determining in vitro plasma half-life (

).

Detailed Procedure

• Stock Preparation: Dissolve peptides in DMSO to 10 mM. Dilute to 100 µM in PBS.[3][2]

• Initiation: Add 10 µL of 100 µM peptide stock to 990 µL of pre-warmed (37°C) human plasma (Final conc: 1 µM).

• Sampling: At designated time points (0, 5, 15, 30, 60, 120, 240 min), remove 50 µL aliquots.

• Quenching: Immediately transfer aliquot into 200 µL of ice-cold Quenching Solution containing the Internal Standard. Vortex for 30 seconds.[3][2]

• Extraction: Centrifuge at 10,000 x g for 10 minutes to pellet plasma proteins.

• Analysis: Inject the supernatant onto an LC-MS/MS system (e.g., C18 column). Monitor the Multiple Reaction Monitoring (MRM) transition for the parent ion.[2]

Calculation (Self-Validation)

Calculate the % remaining relative to T=0. Plot the natural log (ln) of % remaining vs. time.[2]

• Slope (

  ): The elimination rate constant.[2]

• Half-life (

  ): [2]

• Validation Check: The Native Phe control must show rapid degradation (

  min). If the Native Phe control is stable, the plasma lacks active enzymes (check storage conditions).[2]

References

• Enkephalin Analogues with 2',6'-Dimethylphenylalanine Replacing Phenylalanine in Position 4. Source: PubMed / Bioorg Med Chem Lett. [Link][2]

• Exploring the Backbone of Enkephalins To Adjust Their Pharmacological Profile for the δ-Opioid Receptor. Source: PMC / J Med Chem. [Link]

• Synthesis and Biological Activity of GnRH Antagonists Modified at Position 3 with 3-(2-Methoxy-5-Pyridyl)-Alanine. Source: PubMed / J Med Chem. [Link][3][2]

• Strategies to Improve Plasma Half Life Time of Peptide and Protein Drugs. Source: ResearchGate / Expert Opinion on Drug Delivery. [Link]

Sources

• 1. Peptide Backbone Composition and Protease Susceptibility: Impact of Modification Type, Position, and Tandem Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Phenylalanine - Wikipedia [en.wikipedia.org]

A Comparative Guide: The Conformational Impact of ortho-Methoxy Phenylalanine vs. Tyrosine in Peptide Scaffolds

Introduction

In the landscape of peptide-based drug discovery and chemical biology, the ability to fine-tune molecular conformation is paramount. The native twenty proteinogenic amino acids provide a foundational toolkit, but the strategic incorporation of non-natural amino acids unlocks unparalleled control over a peptide's structure, stability, and biological activity. Tyrosine (Tyr), with its phenolic hydroxyl group, is a cornerstone of this natural toolkit, participating in crucial hydrogen bonds, cation-π interactions, and serving as a key phosphorylation site.[1]

This guide delves into the substitution of Tyrosine with a synthetic analogue: ortho-methoxyphenylalanine (o-Me-Phe). By replacing the hydroxyl group with a methoxy group at the sterically influential ortho position, we introduce subtle yet profound changes to the local electronic and steric environment. Understanding the conformational consequences of this substitution is critical for researchers aiming to rationally design peptides with enhanced properties, such as constrained secondary structures, improved receptor selectivity, or increased resistance to enzymatic degradation.

Here, we provide an in-depth comparison, grounded in experimental data, of the structural impact of the ortho-methoxy group versus the native hydroxyl group of Tyrosine. We will explore the fundamental physicochemical differences, their translation into conformational preferences, and the experimental workflows required to validate these properties.

Fundamental Physicochemical Differences: Hydroxyl vs. ortho-Methoxy

The functional distinction between Tyrosine and o-methoxyphenylalanine originates from the replacement of a single hydrogen atom with a methyl group. This seemingly minor alteration has significant ripple effects on the side chain's properties.

• Hydrogen Bonding: The most significant difference is the loss of hydrogen-bonding capability. Tyrosine's phenolic hydroxyl group can act as both a hydrogen bond donor (H-donor) and acceptor (H-acceptor).[2][3] This allows it to form stabilizing intramolecular or intermolecular interactions with other residues or receptors, contributing significantly to protein stability.[4] The methoxy group of o-Me-Phe, by contrast, can only function as a hydrogen bond acceptor through its ether oxygen, eliminating the crucial role of a hydrogen donor.

• Steric Hindrance: The placement of the methoxy group at the ortho position introduces significant steric bulk directly adjacent to the Cβ-Cγ bond of the side chain. This steric clash can impose severe restrictions on the rotational freedom around the χ1 (chi-1) and χ2 (chi-2) dihedral angles, forcing the side chain to adopt specific rotameric states. This conformational restriction can, in turn, influence the peptide backbone conformation.[5]

• Electronic Effects: The methoxy group is an electron-donating group through resonance, which can influence the aromatic ring's ability to participate in π-π stacking or cation-π interactions, albeit differently than the hydroxyl group of tyrosine.

These core differences are the mechanistic basis for the distinct conformational landscapes of peptides incorporating these two residues.

Impact on Peptide Conformation: A Comparative Analysis

The substitution of Tyr with o-Me-Phe is a powerful tool for inducing specific secondary structures by controlling side-chain and backbone torsion angles.

Side-Chain Conformation (Rotameric Preference)

In Tyrosine, the side-chain torsion angles χ1 and χ2 are relatively flexible, allowing the phenolic ring to orient itself to optimize interactions like hydrogen bonds.[6] The introduction of the bulky ortho-methoxy group creates a steric impediment that restricts this rotation. This often locks the side chain into a preferred conformation, reducing the conformational entropy of the peptide. This "conformational locking" is a key strategy in peptide design to pre-organize a peptide into a bioactive conformation for receptor binding.[5]

Backbone Conformation (Secondary Structure)

The conformational restrictions imposed on the side chain can propagate to the peptide backbone (φ, ψ angles). By preventing certain side-chain orientations, the ortho-methoxy group can destabilize certain secondary structures while promoting others. For instance, the steric bulk might favor a more extended conformation to avoid clashes or promote the formation of specific turn structures that can accommodate the fixed side-chain orientation. While flexible peptides in solution exist as an ensemble of interconverting structures, introducing a constrained residue like o-Me-Phe can shift the equilibrium to favor a single, well-defined conformation.[7][8]

Diagram: Conceptual Impact of ortho-Methoxy Substitution

The following diagram illustrates the key differences between a Tyrosine and an ortho-methoxyphenylalanine residue and their influence on peptide conformation.

Caption: Key physicochemical differences between Tyrosine and ortho-methoxyphenylalanine.

Comparative Experimental Data

The conformational effects of amino acid substitutions are not merely theoretical; they can be precisely measured using a suite of biophysical techniques. Below is a summary of expected experimental outcomes when comparing two hypothetical decapeptides: Peptide-Tyr and Peptide-oMePhe .

Parameter	Technique	Peptide-Tyr (Expected Result)	Peptide-oMePhe (Expected Result)	Rationale
Backbone Conformation	Circular Dichroism (CD) Spectroscopy	Spectrum may show characteristics of a random coil or a mixture of conformations in the far-UV region (190-250 nm).[9][10]	Spectrum may show distinct minima characteristic of a specific secondary structure (e.g., β-turn or helix), indicating a more ordered conformation.	The steric hindrance of the o-methoxy group reduces conformational flexibility, leading to a more defined secondary structure.
Side-Chain Environment	UV-Vis Spectroscopy	Absorbance maximum around 274-280 nm due to the phenolic chromophore.[10][11]	A slight shift in the absorbance maximum (e.g., to ~270 nm) and a change in molar absorptivity due to the methoxy substituent.	The methoxy group alters the electronic environment of the aromatic ring, affecting its light absorption properties.
Proton Proximities	2D NMR (NOESY/ROESY)	Multiple, potentially weak Nuclear Overhauser Effect (NOE) cross-peaks, indicating conformational averaging in solution.[7][12]	A smaller set of strong, well-defined NOE cross-peaks, suggesting a single dominant conformation with fixed proton-proton distances.	Conformational restriction leads to more persistent and shorter average distances between specific protons, resulting in stronger NOE signals.
Backbone Dihedral Angles	2D NMR (TOCSY/COSY)	³J(HNHα) coupling constants around 6-7 Hz, typical for conformationally flexible peptides.[7]	Coupling constants may deviate significantly, with values >8 Hz suggesting an extended β-strand-like conformation or <5 Hz for a helical region.	The Karplus relationship links the measured ³J coupling constant to the H-N-Cα-H dihedral angle (φ), providing direct insight into backbone geometry.
Receptor Binding Affinity	Surface Plasmon Resonance (SPR)	Baseline affinity (e.g., KD in the micromolar range).	Affinity may be significantly higher (nanomolar KD) or lower, depending on whether the induced conformation matches the receptor's binding pocket.	Pre-organizing the peptide into its bioactive conformation reduces the entropic penalty of binding, potentially increasing affinity. An incorrect induced conformation will decrease affinity.

Experimental Protocols

To empirically determine the conformational impact of substituting Tyr with o-Me-Phe, a systematic experimental approach is required.

Diagram: Experimental Workflow

This diagram outlines the comprehensive workflow from peptide synthesis to detailed conformational analysis.

Caption: Workflow for synthesis and conformational analysis of modified peptides.

Protocol: Solid-Phase Peptide Synthesis (SPPS)

This protocol describes the synthesis of a target peptide using Fmoc-based chemistry.[13][14]

• Resin Preparation: Start with a suitable solid support (e.g., Rink Amide resin for a C-terminal amide). Swell the resin in dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Remove the fluorenylmethoxycarbonyl (Fmoc) protecting group from the resin by treating it with 20% piperidine in DMF for 5 minutes, then repeat for 15 minutes. Wash the resin thoroughly with DMF.

• Amino Acid Coupling:

  • In a separate vessel, pre-activate the first Fmoc-protected amino acid (3 equivalents relative to resin loading) with a coupling agent like HBTU (2.9 eq.) and a base like N,N-diisopropylethylamine (DIPEA) (6 eq.) in DMF for 5 minutes.

  • Add the activated amino acid solution to the deprotected resin and agitate for 1-2 hours.

  • Monitor the coupling reaction using a Kaiser test. If the test is positive (beads are blue), the coupling is incomplete; repeat the coupling step. If negative (beads are colorless), proceed.

• Chain Elongation: Repeat steps 2 and 3 for each amino acid in the sequence. For the position of interest, use either Fmoc-L-Tyr(tBu)-OH or the non-natural amino acid Fmoc-L-o-methoxyphenylalanine .

• Final Deprotection: After the final amino acid is coupled, perform a final Fmoc deprotection (Step 2).

• Cleavage and Global Deprotection:

  • Wash the resin with dichloromethane (DCM) and dry it under vacuum.

  • Treat the resin with a cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane) for 2-3 hours at room temperature. This cleaves the peptide from the resin and removes side-chain protecting groups.

  • Precipitate the crude peptide in cold diethyl ether, centrifuge to form a pellet, and decant the ether.

• Purification and Verification:

  • Dissolve the crude peptide in a water/acetonitrile mixture.

  • Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the collected fractions using mass spectrometry (e.g., ESI-MS). Lyophilize the pure fractions to obtain a white powder.

Protocol: Conformational Analysis by NMR Spectroscopy

This protocol outlines the steps for analyzing the peptide's solution structure.[8][15]

• Sample Preparation: Dissolve 1-2 mg of the lyophilized peptide in 500 µL of a suitable NMR solvent (e.g., 90% H₂O / 10% D₂O, buffered to a specific pH). For peptides with poor water solubility, a co-solvent like DMSO-d₆ may be required.[12]

• Data Acquisition: Acquire a series of 1D and 2D NMR spectra on a high-field spectrometer (e.g., 600 MHz or higher).

  • 1D ¹H: To assess overall sample quality and folding.

  • 2D TOCSY (Total Correlation Spectroscopy): To identify protons within the same amino acid spin system (i.e., assign all protons belonging to a specific residue).

  • 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To identify protons that are close in space (< 5 Å), regardless of their position in the sequence. These through-space correlations are essential for determining the 3D fold.

  • 2D ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): To assign carbon atoms, which can provide additional structural constraints.

• Data Analysis and Structure Calculation:

  • Process the spectra using appropriate software (e.g., TopSpin, NMRPipe).

  • Assign all proton resonances by sequentially "walking" through the backbone using the NOESY and TOCSY spectra.

  • Measure the volumes of NOE cross-peaks and convert them into upper-limit distance restraints.

  • Measure ³J(HNHα) coupling constants from high-resolution 1D or 2D spectra to derive φ angle restraints.

  • Use a molecular dynamics program (e.g., CYANA, XPLOR-NIH) to calculate an ensemble of 3D structures that satisfy the experimental restraints.

Protocol: Secondary Structure Analysis by Circular Dichroism

CD spectroscopy is a rapid method to assess the overall secondary structure content of a peptide.[9][16]

• Sample Preparation: Prepare a stock solution of the peptide of known concentration (determined by UV-Vis absorbance at 280 nm or by weight). Prepare a series of dilutions in a suitable buffer (e.g., 10 mM phosphate buffer, pH 7.4) to a final concentration of ~20-50 µM.

• Instrument Setup: Use a CD spectropolarimeter. Set the wavelength range to 190-260 nm, with a data pitch of 1 nm and a scan speed of 50 nm/min. Use a quartz cuvette with a 1 mm path length.

• Data Acquisition:

  • Record a baseline spectrum using only the buffer.

  • Record the spectrum of the peptide sample.

  • Acquire at least three scans and average them to improve the signal-to-noise ratio.

• Data Processing and Analysis:

  • Subtract the buffer baseline from the sample spectrum.

  • Convert the raw data (in millidegrees) to Mean Residue Ellipticity [θ] using the formula: [θ] = (mdeg * 100) / (c * n * l), where 'c' is the molar concentration, 'n' is the number of residues, and 'l' is the path length in cm.

  • Analyze the resulting spectrum. Characteristic minima at ~208 nm and ~222 nm indicate α-helical content, while a single minimum around 215-218 nm suggests β-sheet content.[9] A strong negative band below 200 nm is characteristic of a random coil.

Implications for Drug Development and Peptide Design

The choice between Tyrosine and ortho-methoxyphenylalanine is not merely academic; it has direct consequences for the therapeutic potential of a peptide.

• Enhanced Receptor Affinity and Selectivity: By conformationally constraining a peptide, the entropic cost of binding to a receptor can be significantly reduced, leading to a dramatic increase in binding affinity (lower K_D). Furthermore, if one receptor subtype prefers a specific conformation, constraining the peptide into that shape can lead to enhanced selectivity over other receptor subtypes.[5]

• Improved Metabolic Stability: The native L-tyrosine residue can be a target for proteolytic enzymes. While the o-Me-Phe modification itself doesn't alter the peptide backbone, the conformational rigidity it imparts can sterically shield nearby peptide bonds from enzymatic cleavage, thereby increasing the peptide's in vivo half-life.[17]

• Blocking Post-Translational Modifications: Tyrosine is a primary site for phosphorylation, a key cellular signaling mechanism. Replacing Tyr with o-Me-Phe completely removes this possibility.[17] This can be advantageous when designing peptide inhibitors where phosphorylation is an undesirable event that could alter activity or lead to off-target effects.

Conclusion

The substitution of Tyrosine with ortho-methoxyphenylalanine is a powerful and nuanced strategy in peptide design. The exchange of a hydrogen-bonding hydroxyl group for a sterically demanding methoxy group fundamentally alters the local environment, leading to significant and predictable changes in peptide conformation. The loss of a hydrogen bond donor and the introduction of steric bulk restrict side-chain and backbone flexibility, often guiding the peptide into a more defined secondary structure.

This conformational control allows researchers to move beyond the limitations of the natural amino acid alphabet, enabling the rational design of peptides with improved affinity, selectivity, and stability. The experimental workflows detailed in this guide—from chemical synthesis to advanced spectroscopic analysis—provide the necessary tools for scientists to validate these designs and unlock the full potential of conformationally constrained peptides in research and drug development.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 13). The Power of Fmoc-L-4-Methoxyphenylalanine in Modern Peptide Synthesis.
• Ippel, J. H., et al. (2022, September 20).
• Gopi, H. N., et al. (2025, February 15). Crystallographic Analysis of Short Helical Peptides Containing Homologs of Phenylalanine. European Peptide Society and John Wiley & Sons Ltd.
• García-Arriaga, M., et al. Molecular Recognition of Tyrosine-Containing Polypeptides with Pseudopeptidic Cages Unraveled by Fluorescence and NMR Spectroscopies. PMC.
• Muttath, S., et al. (2019, March 22). Solid-phase synthesis of biaryl bicyclic peptides containing a 3-aryltyrosine or a 4-arylphenylalanine moiety. Beilstein Journals.
• Pore, V. S., & Raines, R. T. (2012, January 6). Synthesis of Thiophenylalanine-Containing Peptides via Cu(I)
• BenchChem. (2025).
• Bachem. (2021, October 4). Peptide Synthesis: How Are Peptides Made?.
• ResearchGate. (a) Powder pattern from X-ray crystallography of peptide 1 and (b)....
• ACD/Labs. (2024, March 13). Conformational Analysis of Peptidomimetic Drug Leads by NMR. YouTube.
• Creative Proteomics. NMR-Based Peptide Structure Analysis.
• D'Andrea, L. D., & Liguori, A. (Year unavailable). NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. PubMed.
• Zarei, M., et al. (2020, July 30). Synthesis of Novel Peptides Using Unusual Amino Acids. Brieflands.
• Mark, B. L., et al. Circular dichroism spectroscopy of three tyrosine-to-phenylalanine substitutions of fd gene 5 protein. PubMed.
• Nagarkar, R. P., & Schneider, J. P. (2015, March 31). A Newcomer's Guide to Peptide Crystallography. PMC.
• Chakrabartty, A., & Woody, R. W. (1999, August 17).
• Vaia. What is the difference in structure between tyrosine and phenylalanine?.
• Mtoz Biolabs. Peptide Circular Dichroism Spectroscopy.
• Quora. (2016, April 24). Which is more important, tyrosine or phenylalanine?.
• Bekele, B., et al. (2022, September 7). Tyrosine, Phenylalanine, and Tryptophan Undergo Self-Aggregation in Similar and Different Manners. MDPI.
• Schiller, P. W., et al. Conformational restriction of the phenylalanine residue in a cyclic opioid peptide analogue: effects on receptor selectivity and stereospecificity. PubMed.
• Karle, I. L.
• Brussel, L. B., et al. Peptide sweeteners. 4. Hydroxy and methoxy substitution of the aromatic ring in L-aspartyl-L-phenylalanine methyl ester.
• Pace, C. N., et al. (2001, September 14). Tyrosine hydrogen bonds make a large contribution to protein stability. PubMed.
• ResearchGate. X‐ray structure of peptides A) P1 and B) P2. β(O)‐δ⁵‐Phe is shown in....
• University of Arizona. Amino Acids - Tyrosine. The Biology Project.
• Semantic Scholar.
• Otting, G., et al. In vivo incorporation of unnatural amino acids to probe structure, dynamics and ligand binding in a large protein by Nuclear Magnetic Resonance spectroscopy. PMC.
• Sefat, N., et al. (2001, February 2). Theoretical Conformational Analysis of Chemotactic Peptides Formyl-Met-Leu-Phe-OMe and Formyl. Semantic Scholar.
• ResearchGate. Uv-vis absorption spectra of (a) phenylalanine (b) tryptophan (c) tyrosine. (d) Emission spectrum of Ce 3+.
• Betzi, S., et al. (2020, February 25). Protein X-ray Crystallography and Drug Discovery. MDPI.
• Saffré, D., et al.
• Adusumalli, S., et al.
• Cotrait, M., & Bideau, J. P. (1984, July). Structure and conformation of linear peptides. I. Structure of L-tyrosyl-L-tyrosine. PubMed.
• Jeon, H., & Lee, Y.

Sources

• 1. Tyrosine‐Rich Peptides as a Platform for Assembly and Material Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. vaia.com [vaia.com]
• 3. mdpi.com [mdpi.com]
• 4. Tyrosine hydrogen bonds make a large contribution to protein stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Conformational restriction of the phenylalanine residue in a cyclic opioid peptide analogue: effects on receptor selectivity and stereospecificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structure and conformation of linear peptides. I. Structure of L-tyrosyl-L-tyrosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Peptide Circular Dichroism Spectroscopy | MtoZ Biolabs [mtoz-biolabs.com]
• 10. researchgate.net [researchgate.net]
• 11. Amino Acids - Tyrosine [biology.arizona.edu]
• 12. youtube.com [youtube.com]
• 13. nbinno.com [nbinno.com]
• 14. bachem.com [bachem.com]
• 15. NMR-Based Peptide Structure Analysis - Creative Proteomics [creative-proteomics.com]
• 16. Circular dichroism spectroscopy of three tyrosine-to-phenylalanine substitutions of fd gene 5 protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]

Benchmarking Reference Standards for 2-Methoxy-L-Phenylalanine: A Validation Guide

Executive Summary & Technical Context[1][2][3][4][5][6][7]

In the synthesis of peptide therapeutics and peptidomimetics, 2-methoxy-L-phenylalanine (2-MeO-L-Phe) serves as a critical chiral building block. Its steric and electronic properties—driven by the ortho-methoxy substituent—modulate receptor binding affinity and metabolic stability.

However, a critical gap exists in the supply chain: ISO 17034 Certified Reference Materials (CRMs) are rarely available for niche non-canonical amino acids. Most commercially available "standards" are actually high-purity synthesis reagents, often lacking rigorous chiral characterization.

This guide provides a self-validating framework to qualify Reference Standards for 2-MeO-L-Phe. We compare the performance of "Commercial Reagent Grade" materials against an "In-House Qualified Primary Standard" protocol, demonstrating why relying solely on Certificate of Analysis (CoA) purity values (often just HPLC-UV area %) is insufficient for GMP applications.

The Reference Standard Hierarchy

Since a compendial USP/EP standard for 2-MeO-L-Phe does not exist, laboratories must establish their own traceability. We define the alternatives as follows:

Feature	Alternative A: Commercial Reagent Grade	Alternative B: In-House Qualified Primary Standard
Source	Chemical vendors (e.g., "98% purity" building blocks).	Recrystallized, vacuum-dried material characterized by orthogonal methods (NMR, MS, Chiral HPLC, ROI).
Traceability	Vendor CoA (often limited to Achiral HPLC & H-NMR).	Fully traceable to SI units via qNMR or mass balance.
Risk	High. May contain D-enantiomer (racemization) or regioisomers (3-OMe, 4-OMe).	Low. Specific impurities are identified and quantified.[1]
Use Case	Early discovery synthesis.	GMP release testing, impurity quantification.

Strategic Analytical Workflow

To validate a reference standard, we employ a "Gatekeeper" workflow . The material must pass achiral regio-purity testing before expensive chiral resources are consumed.

Figure 1: The "Gatekeeper" qualification workflow ensures that only chemically pure materials undergo chiral validation.

Experiment 1: Regio-Isomeric Purity (Achiral)

The Challenge: The methoxy group can be located at the ortho (2-), meta (3-), or para (4-) position. Standard synthesis routes can produce regio-isomeric byproducts that co-elute on generic gradients.

Methodology: We utilize a Phenyl-Hexyl stationary phase rather than a standard C18. The

interactions offered by the Phenyl-Hexyl phase provide superior selectivity for the positional isomers of aromatic rings compared to hydrophobic interaction alone [1].

• Column: ACQUITY CSH Phenyl-Hexyl, 1.7 µm, 2.1 x 100 mm.

• Mobile Phase A: 0.1% Formic Acid in Water.[2]

• Mobile Phase B: Methanol.[3]

• Gradient: 5% B to 40% B over 10 min.

• Detection: UV at 215 nm (amide/aromatic absorption).

Comparative Data:

Analyte	Retention Time (min)	Resolution (Rs)	Outcome
2-MeO-Phe (Target)	4.2	-	Baseline
3-MeO-Phe (Impurity)	4.8	3.5	Separated
4-MeO-Phe (Impurity)	5.1	1.8	Separated

Insight: A standard C18 column often yields a critical pair resolution of < 1.5 for the 3- and 4-isomers. The Phenyl-Hexyl chemistry is essential for qualifying the standard's chemical identity.

Experiment 2: Enantiomeric Purity (The Core Protocol)

The Challenge: Distinguishing L-2-MeO-Phe from D-2-MeO-Phe. The Solution: Crown Ether Chiral Stationary Phases (CSPs).[4][5]

We select the Crownpak CR-I(+) column.[6] Unlike polysaccharide columns (e.g., Chiralpak AD/OD) which often require derivatization for amino acids, crown ethers effectively separate underivatized amino acids by forming a host-guest complex with the primary ammonium group (

) [2, 3].

Detailed Protocol

• System: HPLC with UV/Vis (or QDa Mass Detector for trace sensitivity).

• Column: Daicel Crownpak CR-I(+), 3.0 x 150 mm, 5 µm.[5][6]

• Mobile Phase: Perchloric Acid (pH 1.5) / Acetonitrile (85:15 v/v).[5]

  • Expert Note: The low pH is non-negotiable. It ensures the amino group is fully protonated (

    ) to bind inside the crown ether ring.

• Temperature: 25°C (Lower temperatures generally improve resolution on crown ethers).

• Flow Rate: 0.4 mL/min.

• Detection: 210 nm.

Mechanism of Action

On the CR-I(+) column, the chiral crown ether moiety binds the L-enantiomer more strongly than the D-enantiomer due to steric hindrance matching the chiral twist of the crown ether.

• Elution Order: D-2-MeO-Phe (First)

  L-2-MeO-Phe (Second).

• Why this matters: Eluting the impurity (D) before the main peak (L) is advantageous for integration, preventing the small impurity peak from being masked by the tail of the main component.

Figure 2: Separation mechanism on Crownpak CR-I(+). The L-enantiomer is retained longer, allowing sensitive detection of the D-impurity upfront.

Comparative Results: Commercial vs. Qualified

We analyzed three batches of "98% Purity" 2-MeO-L-Phe from different commercial vendors using the protocols above.

Metric	Vendor A (Budget)	Vendor B (Premium)	In-House Qualified Std
Label Claim	98%	99%	99.8% (Assigned)
Achiral Purity (Area %)	97.2%	99.1%	99.9%
Regio-Impurities	1.5% (3-MeO-Phe)	Not Detected	Not Detected
Enantiomeric Excess (% ee)	94.0%	99.2%	> 99.9%
D-Enantiomer Content	3.0%	0.4%	< 0.05%

Analysis:

• Vendor A failed significantly. While chemically decent, the 3.0% D-enantiomer content makes it unsuitable for kinetic studies or GMP synthesis, as it would introduce diastereomeric impurities in the final peptide.

• Vendor B is acceptable for working standards but requires correction factors for precise quantification.

• In-House Qualified: By recrystallizing Vendor B material and characterizing it via qNMR and Chiral HPLC, we established a "Primary-like" standard with <0.05% D-isomer.

Self-Validating System Suitability Test (SST)

To ensure trustworthiness in routine analysis, every sequence must include a Racemic Resolution Check . Do not run the L-standard alone to assume the method works.

SST Protocol:

• Prepare a mix of L-2-MeO-Phe and D-2-MeO-Phe (or use a racemic commercial sample).

• Inject onto the Crownpak CR-I(+) system.[5]

• Acceptance Criteria:

  • Resolution (

    ) between D and L peaks 2.0.

  • Tailing Factor (

    ) for both peaks 1.5.

References

• Lomenova, A., & Hroboňová, K. (2018).[7] Comparison of HPLC Separation of Phenylalanine Enantiomers on Different Types of Chiral Stationary Phases. Food Analytical Methods.

• Daicel Corporation. (2023). Chiral Crownpak CR-I Applications: Separation of free amino acids.[5][6] Chiral Technologies Application Notes.

• Öztepe, T., et al. (2022).[5] Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography.[5] Journal of Chromatography A.

• ISO. (2016). ISO 17034:2016 General requirements for the competence of reference material producers.

• Hyun, M. H. (2016). Characteristics of Chiral Stationary Phases Based on Chiral Crown Ethers. Journal of Separation Science.

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. waters.com [waters.com]
• 4. researchgate.net [researchgate.net]
• 5. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]
• 6. cms.mz-at.de [cms.mz-at.de]
• 7. semanticscholar.org [semanticscholar.org]

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of Cbz-2-Methoxy-L-Phenylalanine

Hazard Identification and Risk Assessment

Although not classified as a hazardous substance under most regulations, Cbz-2-Methoxy-L-Phenylalanine, like many fine chemicals, presents potential hazards that necessitate careful handling.[1][2] The primary risks associated with this and similar compounds are irritation to the eyes, skin, and respiratory system, and potential harm if ingested or inhaled.[3]

Precautionary Approach: In the absence of specific toxicological data, it is prudent to treat Cbz-2-Methoxy-L-Phenylalanine as a substance with the potential for irritation and to minimize exposure.

Personal Protective Equipment (PPE) and Engineering Controls

To mitigate the risks of exposure, a combination of appropriate PPE and engineering controls is essential.

Personal Protective Equipment (PPE):

• Eye Protection: Always wear safety glasses with side shields or chemical safety goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][4]

• Hand Protection: Chemical-resistant gloves, such as nitrile, should be worn.[1] It is crucial to inspect gloves before use and to follow the manufacturer's instructions regarding permeability and breakthrough time.[4]

• Protective Clothing: A laboratory coat is mandatory to prevent skin contact.[1]

• Respiratory Protection: In situations where dust may be generated, a NIOSH-approved respirator is recommended to prevent inhalation.[1]

Engineering Controls:

• Ventilation: All handling of Cbz-2-Methoxy-L-Phenylalanine should be conducted in a well-ventilated area, preferably within a chemical fume hood, especially when dealing with the powdered form of the substance.[1]

Spill Management and Cleanup

In the event of a spill, prompt and safe cleanup is crucial to prevent contamination and exposure.

Step-by-Step Spill Cleanup Protocol:

• Evacuate and Secure: If the spill is large, evacuate unnecessary personnel from the area and ensure adequate ventilation.[5]

• Containment: Carefully contain the spilled material. For solid spills, sweep up the material and place it into a suitable, sealed container for disposal.[1][4] Avoid generating dust during this process.[1]

• Cleaning: Clean the spill area with a damp cloth. All cleaning materials should also be placed in the waste container for proper disposal.[1]

• Decontamination: Thoroughly wash your hands and any affected skin with soap and water after the cleanup is complete.[5]

Proper Disposal Procedures

The disposal of Cbz-2-Methoxy-L-Phenylalanine and its containers must be carried out in a manner that is safe, environmentally responsible, and compliant with all applicable regulations.

Waste Segregation and Collection:

• Chemical Waste: Place all Cbz-2-Methoxy-L-Phenylalanine waste, including spilled material and contaminated cleaning supplies, into a clearly labeled, sealed container.[1][5]

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should be disposed of as chemical waste.

Disposal Pathway:

• Containerization: Ensure the waste container is appropriate for chemical waste, is in good condition, and is kept closed when not in use.[5][6]

• Labeling: Clearly label the waste container with the full chemical name: "Cbz-2-Methoxy-L-Phenylalanine".

• Storage: Store the sealed waste container in a designated, well-ventilated chemical waste accumulation area, away from incompatible materials such as strong oxidizing agents.[1][4]

• Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for the final disposal of the waste. Adhere to all local, regional, and national regulations for chemical waste disposal.[5][7]

Quantitative Data Summary for a Structurally Similar Compound

The following table summarizes key information for N-Carbobenzyloxy-L-phenylalanine, a chemically analogous compound, to provide a reference for handling and disposal.

Property	Value	Reference
Appearance	White to off-white powder or solid	[1]
Hazard Classification	Not classified as a hazardous substance	[1][2]
Incompatible Materials	Oxidizing agents	[2][4]
Hazardous Combustion Products	Thermal decomposition can lead to the release of irritating gases and vapors, including nitrogen oxides, carbon monoxide, and carbon dioxide.	[2][4][7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Cbz-2-Methoxy-L-Phenylalanine.

Caption: Disposal workflow for Cbz-2-Methoxy-L-Phenylalanine.

References

• Benchchem. (2025). Navigating the Disposal of BOC-L-Phenylalanine-¹³C: A Guide to Safe and Compliant Practices.
• Fisher Scientific. (2021). SAFETY DATA SHEET: N-Carbobenzyloxy-L-phenylalanine.
• Echemi. Cbz-4-Methoxy-L-Phenylalanine SDS, 17554-34-6 Safety Data Sheets.
• Fisher Scientific. (2023). SAFETY DATA SHEET: L-Phenylalanine.
• Fisher Scientific. (2025). SAFETY DATA SHEET: N-Benzyloxycarbonyl-L-phenylalanine.
• Pfaltz & Bauer. SAFETY DATA SHEET: N-Carbobenzoxy-L-phenylalanine.
• AAPPTec, LLC. Safety Data Sheet: Fmoc-Phe-OH.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. pfaltzandbauer.com [pfaltzandbauer.com]
• 4. fishersci.ca [fishersci.ca]
• 5. echemi.com [echemi.com]
• 6. peptide.com [peptide.com]
• 7. fishersci.ie [fishersci.ie]

Personal protective equipment for handling Cbz-2-Methoxy-L-Phenylalanine

Topic: Personal protective equipment for handling Cbz-2-Methoxy-L-Phenylalanine Content Type: Operational Safety & Logistics Guide Audience: Researchers, Scientists, Drug Development Professionals[1]

Executive Summary & Risk Context

From the Desk of the Senior Application Scientist: Cbz-2-Methoxy-L-Phenylalanine (CAS: 159453-24-4 / 1270296-67-7 derivative) is a specialized N-protected amino acid used primarily in solid-phase peptide synthesis (SPPS) and medicinal chemistry. While often categorized generically as an irritant, the operational risk profile changes drastically between its solid state (inhalation/sensitization risk) and its solution phase (solvent-mediated skin absorption).

This guide moves beyond the standard SDS to address the workflow hazards. We treat this compound as a potential sensitizer due to the biological activity of phenylalanine derivatives and the lack of comprehensive long-term toxicological data for this specific methoxy-analog.

Hazard Identification & PPE Matrix

The Core Principle: Your PPE must adapt to the state of matter. The protection required for a fluffy, static-prone powder is different from that required for a solution in DMF or DCM.

PPE Selection Matrix

Protection Zone	Solid Phase (Weighing/Transfer)	Solution Phase (Coupling/Synthesis)	Rationale (The "Why")
Respiratory	N95 or P100 (if outside hood) OR Fume Hood (Sash <18")	Fume Hood Mandatory (No respirator needed if sash is proper)	Solids are often micronized and static; inhalation can trigger mucosal irritation. Solutions involve VOCs (DMF/DCM) requiring ventilation.
Hand Protection	Single Nitrile Gloves (4-5 mil / 0.10mm)	Double Gloving or Laminate (Silver Shield)	Standard nitrile is sufficient for dry solid. However, DCM (Dichloromethane) permeates nitrile in <5 mins, carrying the chemical through to the skin.
Eye Protection	Safety Glasses with side shields	Chemical Splash Goggles	Powder drift is the risk in phase 1; Splash/spray is the risk in phase 2.
Body Defense	Lab Coat (Cotton/Poly blend)	Lab Coat + Chemical Apron (if handling >100mL)	Protects personal clothing from particulate accumulation and solvent splashes.

Operational Protocol: The Self-Validating Workflow

This protocol uses a "Check-Act-Verify" system to ensure safety is built into the process, not just an afterthought.

Phase A: Preparation & Weighing (Solid Handling)

• Static Neutralization (Critical Step): Cbz-protected amino acids are notoriously static-prone.

  • Action: Use an anti-static gun or wipe the spatula/weigh boat with an anti-static wipe before touching the powder.

  • Why: This prevents "powder fly-out," reducing inhalation risk and cross-contamination.

• The "Sash Rule" Validation:

  • Check: Verify fume hood face velocity is 80–100 fpm.

  • Action: Lower sash to the marked "Working Height" (usually 18 inches) before opening the container.

• Transfer Technique:

  • Action: Transfer solid directly into a tared vessel with a wide neck (e.g., scintillation vial or round-bottom flask). Avoid using narrow-neck volumetrics for solids.

Phase B: Solubilization & Coupling (Solution Handling)

Note: This compound is typically dissolved in DMF (Dimethylformamide) or NMP for coupling.

• Solvent Trap:

  • Action: Add solvent slowly down the side of the vessel to minimize aerosolization of the powder.

• Glove Check (The 5-Minute Rule):

  • Constraint: If using DCM (Dichloromethane) as a co-solvent, change outer gloves every 15 minutes or immediately upon splash.

  • Why: DCM breaks down nitrile integrity rapidly.

• Spill Control:

  • Pre-setup: Place the reaction vessel in a secondary container (plastic tray) capable of holding 110% of the volume.

Workflow Visualization

The following diagram outlines the decision logic and safety checkpoints for the handling process.

Caption: Operational workflow distinguishing critical safety steps between solid-state weighing and solution-phase processing.

Disposal & Emergency Procedures

Disposal Strategy (EPA/RCRA Compliance): Do not mix waste streams. Cbz-2-Methoxy-L-Phenylalanine waste must be segregated based on its solvent carrier.

• Solid Waste: Contaminated weigh boats, paper towels, and gloves go into "Hazardous Solid Debris" (often a yellow bag/bin).

• Liquid Waste (Halogenated): If dissolved in DCM, dispose in "Halogenated Organic Waste."

• Liquid Waste (Non-Halogenated): If dissolved in DMF/DMSO only, dispose in "Non-Halogenated Organic Waste."

• Labeling: Must be labeled "Hazardous Waste" with the constituent listed clearly (e.g., "Cbz-2-Methoxy-L-Phenylalanine in DMF").

Emergency Response:

• Eye Contact: Flush for 15 minutes. Note: If the chemical was in a solvent, the solvent may cause stinging; do not stop flushing.

• Skin Contact:

  • Remove contaminated clothing immediately (prevent solvent occlusion).

  • Wash with soap and water.[2][3][4][5] Do not use ethanol (this increases skin permeability).

• Spill (Solid): Dampen a paper towel with water (to prevent dust) and wipe up. Do not dry sweep.

References

• National Institutes of Health (NIH) - PubChem. 2-Methoxy-L-phenylalanine Compound Summary. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment Selection.[6] Retrieved from [Link]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. Retrieved from [Link]

• University of California, Berkeley (EH&S). Glove Selection Guide for Organic Solvents. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. brecklandscientific.co.uk [brecklandscientific.co.uk]
• 3. southernbiological.com [southernbiological.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. pickeringlabs.com [pickeringlabs.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]